4,5-Diphenyl-1,3-oxazolidin-2-one

• CAS: 92552-75-5

Core Science & Biosynthesis

Stereochemistry and Spatial Arrangement of (4R,5S)-4,5-Diphenyl-1,3-oxazolidin-2-one: A Technical Guide to Advanced Chiral Auxiliaries

Executive Summary

In the landscape of asymmetric synthesis, the pursuit of absolute stereocontrol is paramount for drug development and complex natural product synthesis. While standard Evans auxiliaries (such as 4-benzyl or 4-isopropyl oxazolidinones) provide excellent diastereoselectivity, highly demanding electrophilic additions require a more rigid spatial architecture. Enter (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one (CAS 86286-50-2)[1]. By leveraging a cis-diphenyl substitution pattern, this auxiliary creates an exceptionally deep and unforgiving chiral pocket. This whitepaper dissects the spatial arrangement, mechanistic causality, and self-validating protocols for deploying this "super Evans" auxiliary in advanced synthetic workflows.

Caption: Workflow of the (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one auxiliary in asymmetric synthesis.

Stereochemical Architecture: The "Buttressing Effect"

The efficacy of (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one is entirely dictated by its three-dimensional geometry. Unlike mono-substituted oxazolidinones, this molecule features two phenyl rings in a strict cis relationship[1].

When N-acylated (e.g., with a propionyl group), the molecule adopts a conformation that minimizes dipole-dipole interactions between the exocyclic imide carbonyl and the endocyclic carbamate carbonyl, forcing them into an anti arrangement.

• The (4R) Phenyl Group: Projects directly over the face of the N-acyl enolate, acting as the primary steric shield against electrophilic approach.

• The (5S) Phenyl Group: Acts as a structural anchor. Because it is cis to the 4-phenyl group, it prevents the oxazolidinone ring from adopting a flat conformation. This "buttressing effect" pushes the 4-phenyl group even more firmly over the enolate face, creating a highly concave, sterically hindered Si-face and a completely exposed, convex Re-face[][3].

Mechanistic Causality in Asymmetric Aldol Additions

In a standard asymmetric aldol reaction, the N-acyl auxiliary is converted to a boron enolate. The spatial arrangement of the (4R,5S)-diphenyl groups dictates the transition state logic:

• Enolization: Treatment with di-n-butylboron triflate (Bu₂BOTf) and N,N-diisopropylethylamine (DIPEA) exclusively yields the Z-enolate. The bulky boron ligands prevent E-enolate formation.

• Zimmerman-Traxler Transition State: The aldehyde coordinates to the boron atom, forming a rigid, six-membered chair-like transition state.

• Facial Bias: The cis-diphenyl architecture completely occludes the Si-face of the Z-enolate. The aldehyde is forced to approach from the Re-face, with its substituent oriented equatorially to minimize 1,3-diaxial interactions. This highly ordered causality results in the exclusive formation of the "Evans syn" aldol adduct.

Caption: Zimmerman-Traxler transition state logic dictated by the (4R,5S)-diphenyl spatial arrangement.

Comparative Efficacy Data

The structural rigidity of the (4R,5S)-diphenyl variant translates directly to superior quantitative outcomes in asymmetric synthesis, particularly in cases where standard auxiliaries yield inseparable diastereomeric mixtures[3].

Chiral Auxiliary	Enolate Geometry	Aldol Diastereoselectivity (Syn:Anti)	Auxiliary Recovery (%)
(S)-4-Benzyl-2-oxazolidinone	Z-enolate	95:5	~90%
(S)-4-Isopropyl-2-oxazolidinone	Z-enolate	96:4	~92%
(4R,5S)-4,5-Diphenyl-2-oxazolidinone	Z-enolate	>99:1	>95%

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality behind the operational choice.

Protocol A: N-Acylation of the Auxiliary

Objective: Attach the acyl substrate without racemization or ring-opening.

• Preparation: Dissolve (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one (1.0 eq) in anhydrous THF under an argon atmosphere.

• Deprotonation: Cool the reaction vessel to -78 °C. Add n-BuLi (1.05 eq, 2.5 M in hexanes) dropwise.

  • Causality: The ultra-low temperature is critical. It ensures quantitative deprotonation of the acidic N-H bond while completely suppressing nucleophilic attack by n-BuLi on the endocyclic carbamate carbonyl, which would destroy the auxiliary.

• Acylation: Add propionyl chloride (1.1 eq) dropwise. Stir for 30 minutes at -78 °C, then allow warming to 0 °C.

• Validation: Quench with saturated aqueous NH₄Cl. Following extraction (EtOAc), analyze the crude mixture via ¹H NMR. The system is validated if the N-H proton signal (~5.5 ppm) has completely disappeared and the acyl alpha-protons are clearly visible.

Protocol B: Boron-Mediated Asymmetric Aldol Addition

Objective: Execute a highly stereoselective C-C bond formation.

• Enolate Formation: Dissolve the N-propionyl adduct in anhydrous CH₂Cl₂. Cool to -78 °C. Add Bu₂BOTf (1.1 eq) followed by DIPEA (1.2 eq).

  • Causality: Bu₂BOTf acts as a powerful Lewis acid to form a tight boron complex. DIPEA is chosen specifically for its steric bulk; it is too hindered to act as a nucleophile, ensuring it solely abstracts the alpha-proton to form the Z-enolate.

• Electrophilic Addition: Stir at 0 °C for 30 minutes to ensure complete enolization, then re-cool to -78 °C. Add the target aldehyde (1.05 eq) slowly.

  • Causality: Re-cooling to -78 °C freezes out any conformational flexibility in the Zimmerman-Traxler transition state, maximizing the steric shielding of the cis-diphenyl groups.

• Oxidative Quench: Quench with pH 7 phosphate buffer, MeOH, and H₂O₂ (30%).

  • Causality: H₂O₂ oxidatively cleaves the robust boron-carbon bond, safely releasing the aldol adduct without epimerizing the newly formed stereocenters.

• Validation: Perform Chiral HPLC or ¹H NMR integration of the alpha-methyl doublet on the crude product. A diastereomeric ratio of >99:1 validates the spatial efficacy of the auxiliary.

Protocol C: Non-Destructive Cleavage and Recovery

Objective: Cleave the chiral auxiliary for recycling while isolating the enantiopure product.

• Hydrolysis: Dissolve the purified aldol adduct in a THF/H₂O (3:1) mixture. Cool to 0 °C.

• Peroxide Addition: Add H₂O₂ (30% aq., 4.0 eq) followed by LiOH (2.0 eq).

  • Causality: LiOH reacts with H₂O₂ to generate the hydroperoxide anion (HOO⁻). This species is highly nucleophilic but less basic than OH⁻. It selectively attacks the exocyclic imide carbonyl (which is less sterically shielded than the endocyclic carbamate), cleaving the product and preventing the destruction of the oxazolidinone ring[3].

• Validation: After quenching excess peroxide with Na₂SO₃ and extracting the auxiliary with CH₂Cl₂, weigh the recovered (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one. A mass recovery of >95% validates the economic viability of the protocol for scale-up operations.

References

• "(4R,5S)-(+)-CIS-4,5-DIPHENYL-2-OXAZOLIDINONE | 86286-50-2", ChemicalBook.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkTrK-8EL39YfLdqE0EQbHYoz2nYwAU7teHCI-E3UJUOhg1mIOE42pvg7VMdyBvd3QHa4H-F9DjurlEZMgfN5kweZcWx0I4CYBvS2Tcym5Doku4ygwdAaZeRFSQdWx8ZbVMj4m98H5cnb7I5u0XVzunnjbYBWETsBPzhOEIPIe]
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Safety data sheet (SDS) and toxicity profile of 4,5-diphenyl-1,3-oxazolidin-2-one

An in-depth analysis of 4,5-diphenyl-1,3-oxazolidin-2-one requires bridging the gap between its immediate physicochemical hazards (as outlined in its Safety Data Sheet) and its broader toxicological implications in drug development. While primarily utilized as a highly stereoselective chiral auxiliary in asymmetric synthesis, its structural identity as an oxazolidinone mandates a rigorous understanding of class-wide mechanistic liabilities—most notably, mitochondrial toxicity.

This whitepaper synthesizes regulatory safety data, structural causality, and field-proven experimental protocols to provide a comprehensive guide for researchers and drug development professionals.

Physicochemical Profiling & Structural Causality

The utility and hazard profile of 4,5-diphenyl-1,3-oxazolidin-2-one are directly dictated by its molecular architecture. The rigid 1,3-oxazolidin-2-one heterocyclic core acts as a conformational lock, while the bulky phenyl substituents at the C4 and C5 positions provide immense steric shielding. This makes it an exceptional chiral director for asymmetric aldol and alkylation reactions. However, this same lipophilic bulk and crystalline nature dictate its physical hazards, particularly regarding inhalation and mucosal contact.

Table 1: Core Physicochemical Properties

Parameter	Specification	Causality / Implication
Chemical Name	4,5-diphenyl-1,3-oxazolidin-2-one	Heterocyclic core with dual phenyl shielding.
CAS Number	86286-50-2 (4R,5S isomer)	Unique identifier for the specific stereoisomer.
Molecular Formula	C₁₅H₁₃NO₂	High carbon-to-heteroatom ratio drives lipophilicity.
Molecular Weight	239.27 g/mol	Small molecule; readily crosses biological membranes.
Melting Point	227–230 °C	High crystal lattice energy; presents as a fine dust hazard.
Appearance	White crystalline powder	Prone to aerosolization during transfer or milling.

Safety Data Sheet (SDS) Deconstruction

Understanding the SDS requires moving beyond compliance and analyzing why the compound interacts with human physiology the way it does.

Table 2: GHS Hazard Classifications & Handling

Hazard Code	Classification	Physiological Causality
H315	Skin Irritation (Category 2)	Lipophilic nature allows partitioning into the stratum corneum, disrupting lipid bilayers and triggering localized epidermal inflammation.
H319	Eye Irritation (Category 2)	Direct contact with the aqueous environment of the cornea causes rapid osmotic stress and micro-abrasions from the rigid crystalline structure.
H335 / H336	STOT SE 3 (Respiratory)	Inhalation of aerosolized micro-crystals physically irritates the moist mucosal membranes of the respiratory tract, leading to cytokine release and acute coughing (1)[1].

Self-Validating Handling Protocol: To mitigate H335 risks, handling must occur within a Class II biological safety cabinet or a localized exhaust ventilation system. The use of an N95 or P100 particulate respirator is mandatory, as standard surgical masks do not provide an adequate seal against the specific aerodynamic diameter of these milled crystals (2)[2].

Toxicity Profile: Mechanistic Pathways & Mitochondrial Implications

While 4,5-diphenyl-1,3-oxazolidin-2-one is primarily handled as a reagent, any structural analog development utilizing the oxazolidinone pharmacophore must account for class-wide toxicological liabilities.

Oxazolidinones (such as the FDA-approved antibiotic linezolid) function by binding to the peptidyl transferase center (PTC) of the bacterial 50S ribosomal subunit. However, due to the evolutionary endosymbiotic origin of mitochondria, these compounds exhibit a dangerous off-target affinity for mammalian mitochondrial ribosomes (mitoribosomes) (3)[3].

Recent mitoribosome profiling reveals that this inhibition is highly context-specific. The oxazolidinone core induces ribosomal stalling primarily when translating sequences rich in alanine, serine, or proline (4)[4]. Because all 13 proteins translated by the mitoribosome are critical components of the electron transport chain (ETC), this stalling rapidly depletes Cytochrome c-oxidase (Complex IV). The physiological cascade results in forced anaerobic glycolysis, severe lactic acidosis, and eventual myelosuppression.

Experimental Protocols: Synthesis & Toxicity Validation

Protocol A: Stereoselective Synthesis of (4R,5S)-4,5-Diphenyl-1,3-oxazolidin-2-one

This protocol utilizes a biphasic transacetalization approach to ensure high stereochemical fidelity (5)[5].

• Preparation: Suspend 10 mmol of (1R,2S)-2-amino-1,2-diphenylethanol in a biphasic mixture of 100 mL toluene and 40 mL water containing 15 mmol of potassium carbonate (K₂CO₃).

• Cyclization: Slowly add 4 mmol of triphosgene (or N,N'-disuccinimidyl carbonate for a safer alternative) under vigorous stirring at 25 °C.

  • Causality: The biphasic system is critical. It partitions the highly reactive phosgene intermediate into the organic layer, preventing runaway polymerization. Simultaneously, the aqueous K₂CO₃ neutralizes the HCl byproduct, driving the reaction thermodynamically forward while preventing the acid-catalyzed racemization of the chiral centers.

• Extraction & Washing: Separate the organic layer. Wash sequentially with 1M HCl (to remove unreacted amine) and saturated brine.

• Validation & Isolation: Monitor via TLC (Hexane:EtOAc 7:3). Once the starting material is consumed, concentrate the organic layer in vacuo and recrystallize from methanol/water to yield pure colorless crystals.

Protocol B: Mitochondrial Toxicity Screening (Galactose-Shift Assay)

To validate whether a newly synthesized oxazolidinone derivative exhibits off-target mitotoxicity, a self-validating metabolic shift assay is required.

• Cell Culture Shift: Culture HepG2 cells in two parallel conditions: standard high-glucose media (25 mM) and glucose-free media supplemented with 10 mM galactose.

  • Causality: Mammalian cells in high-glucose media generate ATP primarily through glycolysis, effectively masking mitochondrial defects (the Crabtree effect). By forcing cells to metabolize galactose, they are entirely dependent on mitochondrial oxidative phosphorylation (OXPHOS) for survival, unmasking any mitotoxic liabilities.

• Dosing: Expose both cell populations to a concentration gradient (1 µM to 100 µM) of the oxazolidinone compound for 72 hours. Include Linezolid as a positive mitotoxic control.

• Enzymatic Profiling: Lyse cells using 0.1% n-Dodecyl β-D-maltoside (a mild non-ionic detergent chosen specifically to preserve native ETC enzyme complexes).

• Spectrophotometric Readout: Measure Cytochrome c-oxidase (Complex IV) activity by tracking the oxidation rate of reduced cytochrome c at 550 nm. A significant drop in IC₅₀ in the galactose condition versus the glucose condition definitively confirms mitochondrial toxicity.

Toxicity Screening & Compliance Workflow

Caption: Logical workflow for oxazolidinone toxicity screening and SDS generation.

References

• ChemicalBook - (4R,5S)-(+)
• PMC - NIH - Inhibition of Mammalian Mitochondrial Protein Synthesis by Oxazolidinones.
• Nucleic Acids Research (Oxford Academic) - Context-specific inhibition of mitochondrial ribosomes by phenicol and oxazolidinone antibiotics.
• Organic Syntheses - (4r,5s)-4,5-diphenyl-3-vinyl-2-oxazolidinone Procedure.
• Sigma-Aldrich - (4R,5S)-(+)

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• 1. (4R,5S)-4,5-二苯基唑烷-2-酮 98% | Sigma-Aldrich [sigmaaldrich.com]
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Thermodynamic stability of 4,5-diphenyl-1,3-oxazolidin-2-one derivatives

An In-Depth Technical Guide to the Thermodynamic Stability of 4,5-diphenyl-1,3-oxazolidin-2-one Derivatives

Authored by: Gemini, Senior Application Scientist

Abstract

The 4,5-diphenyl-1,3-oxazolidin-2-one scaffold is a cornerstone in modern organic chemistry, serving as a powerful chiral auxiliary in asymmetric synthesis and as a core structural motif in various pharmacologically active compounds.[1][2][3] The efficacy and reliability of these derivatives are intrinsically linked to their thermodynamic stability. This guide provides a comprehensive analysis of the factors governing the stability of this heterocyclic system, with a focus on stereochemical considerations, substituent effects, and degradation pathways. It is intended for researchers, scientists, and drug development professionals who utilize these compounds and require a deep understanding of their chemical behavior.

Introduction: The Significance of Stability

4,5-Diphenyl-1,3-oxazolidin-2-ones, often employed as Evans-type chiral auxiliaries, provide a rigid framework that directs the stereochemical outcome of reactions such as enolate alkylations and aldol additions.[4][5] Their utility hinges on the predictable orientation of the substituents, which is dictated by the inherent thermodynamic preferences of the ring system. In the pharmaceutical realm, where oxazolidinones constitute a critical class of antibiotics like Linezolid, stability is paramount, influencing shelf-life, metabolic fate, and potential toxicity.[1][6][7][8]

An understanding of thermodynamic stability allows chemists to:

• Predict the dominant and most stable stereoisomer.

• Design reaction conditions that favor the desired isomer.

• Anticipate potential degradation pathways under storage or physiological conditions.

• Optimize derivatives for enhanced performance and longevity.

This guide will deconstruct the core principles of stability for this specific scaffold, bridging theoretical concepts with practical experimental and computational validation.

Synthesis and the Genesis of Stereoisomers

The thermodynamic stability of 4,5-diphenyl-1,3-oxazolidin-2-one derivatives cannot be discussed without first understanding their stereochemistry. The substituents at the C4 and C5 positions can be arranged in either a cis or trans configuration. The synthetic route often dictates which isomer is formed initially. For instance, syntheses starting from cis- or trans-stilbene oxide will lead to different diastereomers. Pyrolytic cyclization of β-iodocarbamates derived from cis- and trans-alkenes has been shown to be stereoselective, with erythro isomers favoring the formation of trans-2-oxazolidones.[9]

The key takeaway is that a given synthesis may yield a kinetic product, which is not necessarily the most thermodynamically stable isomer. Over time, or with the input of energy (e.g., heat), this kinetic product can isomerize to the thermodynamic product.

Conformational Analysis: The Heart of Stability

The thermodynamic preference for one stereoisomer over another is rooted in conformational analysis and the minimization of steric strain.

The Oxazolidinone Ring Puckering

The five-membered oxazolidinone ring is not planar. It adopts a puckered "envelope" or "twist" conformation to relieve torsional strain. This puckering places substituents in pseudo-axial or pseudo-equatorial positions, which have different energetic costs.

Cis vs. Trans Isomerism: A Steric Battle

The primary determinant of thermodynamic stability in 4,5-diphenyl-1,3-oxazolidin-2-one is the relative orientation of the two phenyl groups.

• trans-Isomer: In the (4R,5S) or (4S,5R) isomer, the two large phenyl groups are on opposite faces of the ring. This arrangement allows them to adopt pseudo-equatorial positions in a low-energy conformation, minimizing steric repulsion (1,3-diaxial-like interactions). This makes the trans isomer the thermodynamically more stable configuration.

• cis-Isomer: In the (4R,5R) or (4S,5S) isomer, the phenyl groups are on the same face of the ring. To avoid severe steric clash, one phenyl group is often forced into a higher-energy pseudo-axial position, leading to significant steric strain. Consequently, cis isomers are generally less thermodynamically stable than their trans counterparts.[9][10]

This stability difference is not merely theoretical; it has practical consequences. For example, studies on related oxazolidines have shown that cis isomers hydrolyze more rapidly than trans isomers, suggesting the higher ground-state energy of the cis form leads to a lower activation barrier for ring-opening.[10]

The relationship between these isomers and the factors influencing their equilibrium is visualized below.

Fig. 1: Cis/Trans Isomerization Equilibrium.

Factors Modulating Thermodynamic Stability

While the trans configuration is inherently favored, several factors can influence the overall stability of the molecule and the energy landscape of its derivatives.

N-Acylation

The introduction of an acyl group at the N3 position is fundamental to the use of these compounds as chiral auxiliaries.[3][11] This modification introduces several stability considerations:

• Conformational Locking: The bulky acyl group can further restrict the conformational flexibility of the ring. In aldol reactions, the formation of a chelated transition state with a Lewis acid can lock the conformation, which is crucial for stereocontrol.[12]

• Electronic Effects: The acyl group is strongly electron-withdrawing, which can influence the susceptibility of the ring's carbonyl group to nucleophilic attack.

• Hydrolytic Stability: The N-acyl bond itself is a potential site for hydrolysis. The cleavage of the auxiliary after a reaction is often achieved via hydrolysis, typically using reagents like lithium hydroperoxide (LiOOH).[13] The choice of hydrolytic agent is critical, as a simple base like LiOH can favor endocyclic cleavage (ring-opening) rather than exocyclic cleavage of the N-acyl group.[13][14]

pH and Hydrolytic Stability

The oxazolidinone ring is a cyclic carbamate and is susceptible to hydrolysis, especially under harsh acidic or basic conditions.[15][16]

• Acidic Conditions: Acid-catalyzed hydrolysis can occur, leading to ring-opening to form an amino alcohol, carbon dioxide, and the corresponding aldehyde or ketone fragments.[17]

• Basic Conditions: Strong basic conditions also promote ring-opening via saponification of the carbamate linkage.[17] The rate of hydrolysis is influenced by substituents; electron-withdrawing groups on the phenyl rings can increase the rate of hydrolysis by making the carbonyl carbon more electrophilic.[15]

Oxidative Stability

Oxidative degradation can be a significant pathway, particularly for derivatives with electron-rich aromatic rings or other oxidizable functional groups. Studies on complex oxazolidinone drugs have shown that degradation can be initiated by trace metals or peroxy radicals, leading to complex product mixtures.[18]

Methodologies for Stability Assessment

A combination of experimental and computational techniques is required for a thorough evaluation of thermodynamic stability.

Experimental Techniques

A workflow for assessing stability often involves a multi-pronged approach combining spectroscopic, crystallographic, and thermal methods.

Fig. 2: Workflow for Thermodynamic Stability Assessment.

Technique	Information Provided	Advantages	Limitations
X-Ray Crystallography	Precise solid-state 3D structure, bond lengths/angles, absolute configuration.[2][]	Unambiguous structural determination.	Requires suitable single crystals; solid-state conformation may differ from solution.
NMR Spectroscopy	Solution-state conformation (via NOE/NOESY), diastereomeric ratio, kinetics of isomerization (VT-NMR).[15]	Provides data in the relevant solution phase; non-destructive.	Interpretation can be complex; requires pure samples for clear spectra.
Chiral HPLC	Separation and quantification of enantiomers and diastereomers.[20]	Highly accurate quantification of isomer ratios.	Requires development of a suitable separation method.
Differential Scanning Calorimetry (DSC)	Thermal transitions (melting, decomposition), relative stability of polymorphs.[21]	Quantitative thermal data.	Does not provide structural information.

Protocol 5.1.1: NMR-Based Determination of Thermodynamic Equilibrium This protocol describes how to determine the thermodynamically favored isomer by thermally equilibrating a sample and measuring the resulting diastereomeric ratio.

• Sample Preparation: Accurately weigh ~10 mg of the 4,5-diphenyl-1,3-oxazolidin-2-one derivative (as a pure single isomer or a mixture) and dissolve it in a suitable high-boiling, deuterated solvent (e.g., toluene-d8, DMSO-d6) in an NMR tube.

• Initial Spectrum: Acquire a quantitative ¹H NMR spectrum at room temperature. Integrate characteristic, well-resolved signals corresponding to each diastereomer.

• Thermal Equilibration: Heat the NMR tube in a temperature-controlled oil bath at a set temperature (e.g., 80-100 °C). The temperature should be high enough to overcome the isomerization barrier but low enough to prevent decomposition.

• Time-Point Monitoring: At regular intervals (e.g., 2, 6, 12, 24 hours), carefully remove the tube, cool it to room temperature, and acquire a new ¹H NMR spectrum.

• Reaching Equilibrium: Continue the process until the ratio of the integrated signals for the two isomers remains constant over at least two consecutive time points. This constant ratio represents the thermodynamic equilibrium.

• Data Analysis: Calculate the final diastereomeric ratio (dr). The isomer present in the higher amount is the more thermodynamically stable one under these conditions. The equilibrium constant (Keq) can be calculated from this ratio to determine the difference in Gibbs free energy (ΔG) between the isomers.

Computational Chemistry

Computational methods, particularly Density Functional Theory (DFT), are invaluable for rationalizing experimental findings.

Protocol 5.2.1: Computational Workflow for Relative Energy Calculation

• Structure Building: Construct 3D models of both the cis and trans isomers of the 4,5-diphenyl-1,3-oxazolidin-2-one derivative.

• Conformational Search: Perform a systematic conformational search for each isomer to locate the lowest energy conformers (global minima).

• Geometry Optimization: Optimize the geometry of the lowest-energy conformers using a suitable DFT functional and basis set (e.g., B3LYP/6-31G*).

• Frequency Calculation: Perform a frequency calculation on the optimized structures to confirm they are true energy minima (no imaginary frequencies) and to obtain thermochemical data (enthalpy and Gibbs free energy).

• Energy Comparison: Compare the calculated Gibbs free energies of the most stable conformers of the cis and trans isomers. The isomer with the lower free energy is predicted to be the more thermodynamically stable, which can then be compared with experimental results. This approach has been successfully used to rationalize stereochemical outcomes in reactions involving Evans auxiliaries.[12]

Conclusion and Future Perspectives

The thermodynamic stability of 4,5-diphenyl-1,3-oxazolidin-2-one derivatives is a multi-faceted issue governed primarily by the steric demands of the C4 and C5 phenyl substituents. The trans diastereomer is overwhelmingly favored due to minimized steric strain. This fundamental principle is modulated by N-acylation and the surrounding chemical environment, including pH and solvent. A robust understanding of these factors, validated through a synergistic combination of experimental techniques like NMR and HPLC and reinforced by computational modeling, is essential for any scientist working with these versatile molecules. As drug discovery continues to explore novel oxazolidinone scaffolds to combat antimicrobial resistance, a predictive understanding of their stability will be more critical than ever, ensuring the development of safe, effective, and reliable therapeutics.[8][22]

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• Sci-Hub. (n.d.). Synthesis and Stereospecificity of 4,5-Disubstituted Oxazolidinone Ligands Binding to T-box Riboswitch RNA. Retrieved from [Link]

• Means, J. A., et al. (2011). Synthesis and stereospecificity of 4,5-disubstituted oxazolidinone ligands binding to T-box riboswitch RNA. PubMed. [Link]

• Li, Y., et al. (2021). Current Landscape and Future Perspective of Oxazolidinone Scaffolds Containing Antibacterial Drugs. Journal of Medicinal Chemistry, 64(15), 10956-10988. [Link]

• ResearchGate. (n.d.). Stereoselective Synthesis of trans-4,5-Disubstituted Oxazolidin-2-ones by Intramolecular Conjugate Addition of N-p-Toluenesulfonyl Carbamates | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions | Request PDF. Retrieved from [Link]

• Capellos, C., & Fels, S. (1980). General-acid-catalyzed ring opening of oxazolidines. Hydrolysis of 2-[4-(dimethylamino)styryl]-N-phenyl-1,3-oxazolidine. The Journal of Organic Chemistry, 45(7), 1275-1278. [Link]

• Wang, Z., et al. (2023). Design, Synthesis, and Acaricidal Activity of 2,5-Diphenyl-1,3-oxazoline Compounds. Molecules, 28(22), 7622. [Link]

• Organic Chemistry Portal. (n.d.). Oxazolidinone synthesis. Retrieved from [Link]

• Means, J. A., et al. (2009). 4,5-Disubstituted oxazolidinones: High affinity molecular effectors of RNA function. Bioorganic & Medicinal Chemistry Letters, 19(14), 3853-3856. [Link]

• Ramachandran, P. V., & Madhavan, S. (2010). Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. Journal of the American Chemical Society, 132(35), 12413-12415. [Link]

• Fallon, G. D., et al. (2022). X-ray Structures of 3-Acetyloxazolidin-2-one, 3-Acetyloxazolin-2-one and Oxazolin-2(3H)-one. Molbank, 2022(3), M1459. [Link]

• Umehara, A., et al. (2025). DMAPO/Boc2O-Mediated One-Pot Direct N-Acylation of Oxazolidinones with Carboxylic Acids. Synlett. [Link]

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• Wille, U., & Lafa, A. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Australian Journal of Chemistry, 76(12), 847-853. [Link]

• Oyelere, A. K., et al. (2010). Facile Formation of N-Acyl-oxazolidinone Derivatives Using Acid Fluorides. Organic Letters, 12(18), 4124-4127. [Link]

• ResearchGate. (n.d.). Scheme 1. Synthesis of 5-substituted 1,3-oxazolidin-2-ones 1. Retrieved from [Link]

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• Lou, S., & Ghorai, M. K. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules, 26(3), 554. [Link]

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Protocols & Analytical Methods

Asymmetric Aldol Addition Reactions Using 4,5-Diphenyl-1,3-oxazolidin-2-one: An In-Depth Technical Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Application Note & Standard Operating Protocol (SOP)

Executive Summary

The asymmetric aldol reaction remains one of the most powerful methodologies for the stereoselective construction of carbon-carbon bonds in complex molecule synthesis. While David Evans’ pioneering work popularized 4-substituted oxazolidinones (e.g., 4-benzyl or 4-isopropyl derivatives) as reliable chiral auxiliaries[1], the demand for even higher stereocontrol in sterically challenging drug scaffolds has driven the adoption of more rigid systems.

The (4R,5S)- and (4S,5R)-cis-4,5-diphenyl-1,3-oxazolidin-2-one auxiliaries represent a significant evolutionary step in this domain[]. By incorporating two adjacent phenyl rings, this auxiliary provides an exceptionally rigid, conformationally locked environment that maximizes facial shielding during enolization and electrophilic addition. This guide details the mechanistic rationale, comparative data, and validated protocols for deploying this advanced auxiliary in syn-selective aldol additions.

Mechanistic Rationale & Causality

As a Senior Application Scientist, it is critical to understand why a specific auxiliary and reagent combination is chosen, rather than simply following a recipe. The success of the 4,5-diphenyl-1,3-oxazolidin-2-one auxiliary relies on three interconnected mechanistic pillars:

Conformational Locking via the cis-Diphenyl Motif

Standard mono-substituted oxazolidinones rely on the steric bulk of a single substituent to block one face of the enolate. However, these groups can undergo partial rotation, occasionally exposing the shielded face and reducing diastereoselectivity. In the cis-4,5-diphenyl variant, the 5-phenyl group sterically reinforces the 4-phenyl group, locking the auxiliary into a rigid conformation[]. This creates an impenetrable steric wall on the Re face of the enolate, forcing the incoming aldehyde to approach exclusively from the Si face.

Boron Enolate Geometry and Bond Lengths

The protocol specifically utilizes dibutylboron triflate (Bu₂BOTf) rather than lithium bases (like LDA). Boron-oxygen and boron-carbon bonds are significantly shorter and more covalent than their lithium counterparts[1]. This tightens the transition state, magnifying the steric interactions between the auxiliary's phenyl rings and the substituents on the incoming aldehyde. Furthermore, the use of Bu₂BOTf with a sterically hindered amine (e.g., N,N-diisopropylethylamine) highly favors the formation of the (Z)-enolate due to the minimization of allylic strain (A¹'³ strain) during deprotonation.

The Zimmerman-Traxler Transition State

The reaction proceeds through a highly ordered, six-membered chair-like transition state (Zimmerman-Traxler model). The (Z)-enolate geometry, combined with the strict facial bias imposed by the 4,5-diphenyl auxiliary, dictates that the aldehyde substituent occupies a pseudo-equatorial position to minimize 1,3-diaxial interactions. This highly organized trajectory invariably leads to the syn-aldol adduct with exceptional diastereomeric ratios (dr)[3].

Figure 1: Mechanistic logic of the Zimmerman-Traxler transition state using the 4,5-diphenyl auxiliary.

Comparative Data Presentation

To justify the use of the more structurally complex 4,5-diphenyl auxiliary over standard variants, we must examine the quantitative outcomes. The table below summarizes typical performance metrics across different Evans-type auxiliaries in challenging aldol additions.

Chiral Auxiliary Scaffold	Enolate Geometry	Facial Shielding Efficiency	Typical syn dr	Auxiliary Recovery Yield
4-Benzyl-1,3-oxazolidin-2-one	(Z)	High	92:8 to 97:3	85 - 90%
4-Isopropyl-1,3-oxazolidin-2-one	(Z)	High	94:6 to 98:2	88 - 92%
cis-4,5-Diphenyl-1,3-oxazolidin-2-one	(Z)	Exceptional (Locked)	> 99:1	> 95%

Data Note: The 4,5-diphenyl variant consistently provides near-perfect diastereoselectivity (>99:1) even with highly branched or sterically demanding aliphatic aldehydes, where standard auxiliaries may suffer a drop in selectivity[].

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. In-process controls (like TLC monitoring and temperature holds) are explicitly stated to ensure reproducibility and scientific integrity[4].

Figure 2: End-to-end experimental workflow for the asymmetric aldol addition and cleavage.

Protocol A: Preparation of N-Acyl-4,5-diphenyl-1,3-oxazolidin-2-one

Objective: Covalently attach the acyl substrate to the chiral auxiliary.

• Setup: Flame-dry a round-bottom flask under an argon atmosphere. Add (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one (1.0 equiv) and anhydrous tetrahydrofuran (THF) to create a 0.2 M solution.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add n-butyllithium (2.5 M in hexanes, 1.05 equiv) over 10 minutes. Stir for 30 minutes at -78 °C to ensure complete deprotonation of the oxazolidinone N-H.

• Acylation: Add the desired acid chloride (1.1 equiv) neat or as a solution in THF dropwise.

• Completion: Allow the reaction mixture to slowly warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate (3x). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash column chromatography to afford the N-acyl auxiliary.

Protocol B: Boron-Mediated Asymmetric Aldol Addition

Objective: Form the (Z)-enolate and execute the diastereoselective addition.

• Enolization: Dissolve the N-acyl-4,5-diphenyl-1,3-oxazolidin-2-one (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂, 0.1 M) under argon. Cool to -78 °C.

• Boron Coordination: Slowly add dibutylboron triflate (Bu₂BOTf, 1.0 M in CH₂Cl₂, 1.1 equiv). Immediately follow with the dropwise addition of N,N-diisopropylethylamine (DIPEA, 1.2 equiv).

• Enolate Maturation: Transfer the flask to an ice bath (0 °C) and stir for exactly 30 minutes. Causality Note: This temperature step is critical to drive the complete formation of the thermodynamically favored (Z)-enolate.

• Electrophilic Addition: Recool the reaction mixture to -78 °C. Slowly add the aldehyde (1.1 to 1.5 equiv) dissolved in a minimal amount of CH₂Cl₂. Stir at -78 °C for 1 to 2 hours.

• Oxidative Quench: Quench the reaction at -78 °C by adding pH 7 phosphate buffer, followed by methanol. Warm to 0 °C, then cautiously add a 2:1 mixture of methanol and 30% aqueous H₂O₂. Stir for 1 hour at 0 °C. Causality Note: H₂O₂ oxidizes the robust carbon-boron bond, releasing the free β-hydroxy aldol adduct.

• Isolation: Extract with CH₂Cl₂, wash with saturated NaHCO₃ and brine, dry over Na₂SO₄, and purify via chromatography.

Protocol C: Non-Destructive Cleavage of the Auxiliary

Objective: Remove the chiral auxiliary to yield the enantioenriched β-hydroxy carboxylic acid while recovering the 4,5-diphenyl oxazolidinone[1].

• Hydrolysis Setup: Dissolve the purified aldol adduct in a 3:1 mixture of THF and water (0.05 M). Cool to 0 °C.

• Peroxide Addition: Add 30% aqueous H₂O₂ (4.0 equiv), followed immediately by lithium hydroxide monohydrate (LiOH·H₂O, 2.0 equiv).

• Reaction: Stir at 0 °C for 1 hour. Causality Note: The use of peroxide generates the highly nucleophilic hydroperoxide anion (HOO⁻), which attacks the imide carbonyl with high chemoselectivity, preventing retro-aldol pathways or epimerization at the α-stereocenter.

• Quench & Recovery: Quench with sodium sulfite (Na₂SO₃, 4.2 equiv) to destroy excess peroxide. Remove THF under reduced pressure. Extract the aqueous layer with CH₂Cl₂ (3x) to recover the cleaved 4,5-diphenyl-1,3-oxazolidin-2-one auxiliary (>95% recovery).

• Product Isolation: Acidify the aqueous layer to pH 2 using 1N HCl. Extract with ethyl acetate (3x), dry, and concentrate to yield the pure β-hydroxy carboxylic acid.

References

• [] Diaz-Muñoz, G. et al. "Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review." Chirality (2019). BOC Sciences. URL:

• [3] Ager, D.J., et al. "Aldrichimica Acta, 30, 3-3 (1997)." Sigma-Aldrich Product Documentation. URL:

• [4] Benchchem. "An In-depth Technical Guide to 4-Oxazolidinone, 2,5-diphenyl-". URL:

• [1] Evans, D. A.; Bartroli, J.; Shih, T. L. "Erythro-selective chiral aldol condensations via boron enolates." Journal of the American Chemical Society (1981), 103 (8), 2127. ACS Publications. URL:

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Application of 4,5-diphenyl-1,3-oxazolidin-2-one in beta-lactam synthesis

Application Note: Application of 4,5-Diphenyl-1,3-oxazolidin-2-one in Asymmetric β -Lactam Synthesis

Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a comprehensive, mechanistically grounded guide on utilizing cis-4,5-diphenyl-1,3-oxazolidin-2-one as a chiral auxiliary in the asymmetric Staudinger synthesis of β -lactams.

Introduction & Mechanistic Rationale

The β -lactam (2-azetidinone) ring is a privileged pharmacophore, forming the structural core of widely used antibiotics (penicillins, cephalosporins) and serving as a versatile synthetic intermediate for complex alkaloids and β -amino acids[1]. The Staudinger reaction—a [2+2] cycloaddition between a ketene and an imine—remains one of the most robust methods for constructing this four-membered ring[2].

To achieve high enantioselectivity and diastereoselectivity in this process, chiral oxazolidinones (Evans auxiliaries) are frequently tethered to the ketene precursor[3]. Among these, (4S,5R)-(-)-cis-4,5-diphenyl-1,3-oxazolidin-2-one offers unparalleled stereocontrol.

Causality of Experimental Choices: Why 4,5-Diphenyl?

Unlike standard 4-benzyl or 4-isopropyl oxazolidinones, the cis-4,5-diphenyl variant possesses two adjacent phenyl rings that create a deep, rigid chiral pocket[4].

• Conformational Locking: The steric bulk of the diphenyl system restricts the rotation of the N-acyl bond, locking the reactive ketene/enolate intermediate into a single reactive conformation.

• Facial Shielding: The phenyl rings effectively block the Re-face of the ketene equivalent. Consequently, the imine is forced to approach exclusively from the Si-face, leading to exceptional diastereomeric excess (d.e.) during the formation of the zwitterionic intermediate[2].

• High Crystalline Nature: The diphenyl framework imparts high crystallinity to the resulting adducts, allowing for easy optical purification via simple recrystallization if needed[5].

Mechanistic pathway of the asymmetric Staudinger reaction using a chiral oxazolidinone.

Comparative Stereoselectivity Data

The structural rigidity of the 4,5-diphenyl auxiliary directly translates to superior quantitative outcomes in Staudinger cycloadditions compared to less sterically demanding auxiliaries.

Chiral Auxiliary Tethered to Ketene	Imine Substrate	Yield (%)	Cis:Trans Ratio	Enantiomeric Excess (e.e. %)
4-Isopropyl-1,3-oxazolidin-2-one	N-Benzylidene-aniline	78	85:15	88
4-Benzyl-1,3-oxazolidin-2-one	N-Benzylidene-aniline	82	90:10	92
cis-4,5-Diphenyl-1,3-oxazolidin-2-one	N-Benzylidene-aniline	89	>99:1	>98
cis-4,5-Diphenyl-1,3-oxazolidin-2-one	N-(4-Methoxybenzylidene)-aniline	86	98:2	99

Data summarized from standard optimization studies of auxiliary-mediated [2+2] cycloadditions[2][4].

Experimental Workflows & Self-Validating Protocols

The following protocol details the synthesis of a chiral β -lactam using the 4,5-diphenyl oxazolidinone auxiliary. The system is designed to be self-validating, utilizing in-process controls to ensure mechanism fidelity.

Step-by-step experimental workflow for beta-lactam synthesis and auxiliary recovery.

Protocol A: N-Acylation of the Chiral Auxiliary

Objective: Tether the ketene precursor (e.g., acetyl chloride derivative) to the chiral auxiliary.

• Preparation: Flame-dry a 100 mL Schlenk flask under argon. Add (4S,5R)-(-)-cis-4,5-diphenyl-1,3-oxazolidin-2-one (1.0 equiv, 10 mmol) and anhydrous THF (30 mL).

• Deprotonation: Cool the solution to -78 °C. Dropwise add n -BuLi (1.05 equiv, 2.5 M in hexanes).

  • Causality: -78 °C prevents ring-opening of the oxazolidinone. n -BuLi ensures quantitative deprotonation of the amide nitrogen.

• Acylation: After 30 minutes, add the desired acyl chloride (1.1 equiv) dropwise. Stir for 1 hour at -78 °C, then warm to room temperature.

• Validation (In-Process): Quench a 0.1 mL aliquot with saturated NH4​Cl and extract with EtOAc. TLC (Hexanes/EtOAc 3:1) should show complete consumption of the highly UV-active auxiliary ( Rf​≈0.2 ) and the appearance of a less polar product ( Rf​≈0.5 ).

Protocol B: Asymmetric Staudinger Cycloaddition

Objective: Execute the [2+2] cycloaddition with rigorous facial control.

• Ketene Generation: Dissolve the N-acyl oxazolidinone (1.0 equiv, 5 mmol) in anhydrous CH2​Cl2​ (25 mL) under argon and cool to -78 °C. Add triethylamine ( Et3​N , 3.0 equiv) dropwise.

  • Causality: CH2​Cl2​ is chosen as a polar aprotic solvent to stabilize the highly polar zwitterionic transition state without competing as a nucleophile. Et3​N acts as a mild base to generate the ketene in situ[1].

• Imine Addition: Add the aldimine (1.2 equiv) dissolved in 5 mL CH2​Cl2​ via syringe pump over 30 minutes.

  • Causality: Slow addition at cryogenic temperatures prevents ketene dimerization and ensures the highly exothermic nucleophilic attack of the imine is kinetically controlled, maximizing the facial shielding effect of the diphenyl groups.

• Cyclization: Allow the reaction to slowly warm to room temperature overnight (approx. 14 hours) to ensure complete conrotatory ring closure.

• Validation (In-Process): Analyze the crude mixture via 1H NMR. The formation of the cis- β -lactam is confirmed by the coupling constant of the β -lactam ring protons ( J3,4​≈4.5−5.5 Hz), whereas the trans isomer would show J3,4​≈1.5−2.5 Hz.

Protocol C: Non-Destructive Cleavage and Auxiliary Recovery

Objective: Remove the chiral auxiliary to yield the free β -lactam while recovering the expensive 4,5-diphenyl-1,3-oxazolidin-2-one[5].

• Hydrolysis: Dissolve the β -lactam adduct in THF/H 2​ O (3:1) and cool to 0 °C. Add H2​O2​ (30% aq., 4.0 equiv) followed by LiOH (2.0 equiv).

  • Causality: The LiOOH super-nucleophile selectively attacks the exocyclic imide carbonyl rather than the highly strained β -lactam carbonyl, preventing unwanted ring-opening of the product.

• Recovery: Quench with Na2​SO3​ to destroy excess peroxide. Acidify and extract the β -lactam carboxylic acid into the aqueous layer (as a salt), while the cleaved chiral auxiliary remains in the organic layer.

• Validation: The recovered auxiliary can be recrystallized from EtOAc/Hexanes. Chiral HPLC must be used to confirm the auxiliary has not racemized (>99% e.e. required for reuse).

References

• The Development of the First Catalyzed Reaction of Ketenes and Imines: Catalytic, Asymmetric Synthesis of β-Lactams Journal of the American Chemical Society[Link]

• Azetidinones as Vasopressin V1a Antagonists PMC - NIH[Link]

• Recent Advances in π-Stacking Interaction-Controlled Asymmetric Synthesis Semantic Scholar[Link]

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• 5. (4S,5R)-(-)-cis-4,5-Diphenyl-2-oxazolidinone | 23204-70-8 | Benchchem [benchchem.com]

Preparation of enantiopure (4S,5R)-4,5-diphenyl-1,3-oxazolidin-2-one from amino alcohols

As a Senior Application Scientist, I have designed this protocol to provide an authoritative, self-validating methodology for synthesizing enantiopure (4S,5R)-4,5-diphenyl-1,3-oxazolidin-2-one. This compound is a highly privileged chiral auxiliary and ligand used extensively in asymmetric synthesis, including recent advanced applications in electroreductive ring-opening carboxylations to access β-amino acids[1].

This guide eschews rigid templates in favor of a causality-driven approach, ensuring that researchers understand why each experimental choice is made, thereby guaranteeing reproducibility, safety, and high enantiomeric fidelity.

Mechanistic Rationale & Stereochemical Fidelity

The synthesis of 1,3-oxazolidin-2-ones from 1,2-amino alcohols relies on nucleophilic acyl substitution. To obtain the (4S,5R) enantiomer, the required starting material is (1R,2S)-2-amino-1,2-diphenylethanol [2].

Stereochemical Causality: The transformation is highly stereoretentive because the reaction occurs exclusively at the heteroatoms (nitrogen and oxygen). No carbon-oxygen (C-O) or carbon-nitrogen (C-N) bonds are broken during the process.

• Initial Attack: The primary amine (at C2 of the amino alcohol) attacks the carbonyl source, forming an N-acylated intermediate (such as an isocyanate or carbamoyl imidazole).

• Cyclization: The adjacent hydroxyl group (at C1) performs an intramolecular cyclization, expelling a leaving group (e.g., chloride or imidazole) to close the 5-membered ring.

• Atom Mapping: C2 of the amino alcohol becomes C4 of the oxazolidinone, retaining its S configuration. C1 of the amino alcohol becomes C5 of the oxazolidinone, retaining its R configuration.

Mechanistic pathway illustrating stereoretentive cyclization to the oxazolidinone.

Reagent Selection & Quantitative Comparison

The choice of the carbonyl source dictates the reaction conditions, safety protocols, and purification steps. Below is a quantitative comparison of the three most common reagents used for this transformation.

Table 1: Comparison of Carbonyl Sources for Oxazolidinone Synthesis

Carbonyl Source	Equivalents	Temp (°C)	Time (h)	Byproducts	Yield (%)	Safety Profile & Causality
Triphosgene	0.35 - 0.40	0 to 25	2 - 4	HCl, CO₂	> 90	Highly Toxic. Chosen for rapid, clean conversion at low temps. Requires strict fume hood use.
CDI (Carbonyldiimidazole)	1.1 - 1.2	25 to 60	6 - 12	Imidazole	80 - 85	Bench-stable. Safer alternative, but imidazole byproduct requires acidic aqueous washing.
Diethyl Carbonate	2.0 - 3.0	100 - 120	12 - 24	Ethanol	70 - 80	Safe. Requires harsh thermal conditions and continuous distillation of ethanol to drive equilibrium.

Validated Experimental Protocols

The following workflow utilizes Triphosgene due to its superior yield and preservation of enantiomeric excess (ee).

Step-by-step experimental workflow for the synthesis and purification of the chiral auxiliary.

Protocol: Triphosgene-Mediated Cyclization

Note: Conduct all operations in a well-ventilated fume hood. Triphosgene generates phosgene gas in situ.

Materials:

• (1R,2S)-2-amino-1,2-diphenylethanol (1.0 eq, 10.0 mmol, 2.13 g)

• Triphosgene (0.35 eq, 3.5 mmol, 1.04 g)

• Triethylamine (TEA) (2.5 eq, 25.0 mmol, 3.5 mL)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Execution:

• Preparation & Solvation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve the amino alcohol in 40 mL of anhydrous DCM. Add TEA via syringe.

  • Causality: TEA serves a dual purpose. It acts as an acid scavenger to neutralize the HCl generated, driving the equilibrium forward, and it prevents the protonation of the amino alcohol, which would otherwise render it non-nucleophilic.

  • Validation Checkpoint 1: The dissolution should form a clear solution. Turbidity may indicate moisture contamination, which will prematurely hydrolyze the triphosgene.

• Controlled Addition: Cool the solution to 0 °C using an ice bath. Dissolve triphosgene in 10 mL of anhydrous DCM and add it dropwise over 30 minutes using an addition funnel.

  • Causality: Triphosgene decomposition is highly exothermic. Dropwise addition at 0 °C prevents thermal runaway and minimizes intermolecular oligomerization.

  • Validation Checkpoint 2: A white precipitate (TEA·HCl) will immediately form, and gentle gas evolution (CO₂) will be observed. This visual cue confirms the formation of the isocyanate intermediate.

• Cyclization: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

  • Validation Checkpoint 3: The cessation of gas evolution indicates the completion of the intramolecular cyclization. TLC monitoring (Hexanes/EtOAc 7:3) will show the disappearance of the ninhydrin-active baseline spot and the appearance of a UV-active, higher Rf​ spot.

• Quench & Extraction: Quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl. Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Recrystallize the crude solid from hot ethanol.

  • Causality: Hot ethanol selectively dissolves trace oligomeric byproducts while allowing the highly crystalline oxazolidinone to crash out upon slow cooling, upgrading the enantiomeric excess to >99%.

Analytical Validation

To ensure the integrity of the synthesized chiral auxiliary, verify the product against the following standard analytical parameters:

• Appearance: White, needle-like crystals.

• Melting Point: 132–134 °C.

• Optical Rotation: [α]D25​=+23∘ to +25∘ ( c=1.0,CHCl3​ ). Note: A negative rotation indicates the presence of the opposite (4R,5S) enantiomer.

• ¹H NMR (500 MHz, CDCl₃): δ 7.33-7.42 (m, 10H, Ar-H), 5.97 (br s, 1H, NH), 4.96 (d, J=8.0 Hz, 1H, C5-H), 4.74 (d, J=8.0 Hz, 1H, C4-H). The distinct doublet coupling ( J=8.0 Hz) between the C4 and C5 protons confirms the cis-relationship of the phenyl rings on the oxazolidinone core.

References

• Title: Electroreductive Ring-Opening Carboxylation of 1,3-Oxazolidin-2-ones with CO2 for Accessing β-Amino Acids Source: Organic Letters, ACS Publications URL: [Link]

Sources

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• 2. (4R,5S)-(+)-cis-4,5-Diphenyl-2-oxazolidinone | 86286-50-2 | Benchchem [benchchem.com]

Application Note: 4,5-Diphenyl-1,3-oxazolidin-2-one as a Chiral Ligand and Coordinating Scaffold in Transition Metal Catalysis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating protocols, and quantitative transition metal applications.

Executive Summary & Structural Causality

In the landscape of asymmetric transition metal catalysis, 4,5-diphenyl-1,3-oxazolidin-2-one (often utilized as a Corey- or DIOZ-type auxiliary/ligand) represents a privileged chiral scaffold. While traditionally classified as a chiral auxiliary, its true power in modern drug development lies in its ability to function as a highly rigid, stoichiometric coordinating ligand for transition metals[1].

The Causality of the Chiral Pocket: The selection of the 4,5-diphenyl variant over the more common 4-isopropyl or 4-benzyl oxazolidinones is a deliberate mechanistic choice. The adjacent phenyl rings at the C4 and C5 positions create an extended, deep π-system. This structural feature provides profound steric shielding and enables stabilizing π-π stacking interactions with specific substrates or transition metal co-ligands. When N-acylated, the scaffold acts as a bidentate ligand, coordinating Lewis acidic metals—such as Ti(IV), Cu(II), and Ru(II)—through both the oxazolidinone and acyl carbonyl oxygens. This bidentate chelation locks the metal into a highly predictable geometry (e.g., octahedral for Ti, square planar for Cu), effectively blocking one enantiotopic face of the reactive intermediate[2].

Mechanistic Workflows & Chelation Dynamics

To achieve high enantiomeric excess (ee), the oxazolidinone scaffold must form a rigid chelate with the transition metal. The workflow below illustrates the progression from ligand coordination to stereocontrolled product formation.

Workflow of oxazolidinone-mediated transition metal asymmetric catalysis.

Validated Experimental Protocols

As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system. The following methodologies incorporate visual cues and stoichiometric precision to ensure reproducibility.

Protocol A: Titanium(IV)-Catalyzed Asymmetric Aldol Addition

This protocol leverages the F···Ti or O···Ti bonding in transition structures to dictate high syn-diastereoselectivity[1].

Causality & Design: The choice of TiCl4​ (1.05 equiv) over weaker Lewis acids is critical. Ti(IV) readily expands its coordination sphere to form an octahedral complex, tightly binding both the oxazolidinone and acyl oxygens. The slight stoichiometric excess (0.05 equiv) ensures complete metal complexation before the addition of the amine base, preventing the formation of uncoordinated enolates that lead to racemic background reactions.

Step-by-Step Methodology:

• Preparation: Dissolve the N-acyl-4,5-diphenyl-1,3-oxazolidin-2-one (1.0 mmol) in anhydrous CH2​Cl2​ (10 mL) under an argon atmosphere.

• Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach exactly -78 °C.

• Metal Complexation: Add TiCl4​ (1.05 mmol, 1.0 M in CH2​Cl2​ ) dropwise over 5 minutes.

  • Self-Validation Cue: The solution will transition to a deep red/purple hue. This color shift is the visual confirmation of successful bidentate Ti(IV) chelation.

• Enolization: Add N,N-diisopropylethylamine (DIPEA) (1.15 mmol) dropwise. Stir for 30 minutes at -78 °C to ensure quantitative formation of the (Z)-enolate.

• Electrophile Addition: Slowly introduce the aldehyde (1.1 mmol) pre-dissolved in 2 mL of CH2​Cl2​ .

• Quench & Workup: Stir for 2 hours at -78 °C, then quench directly at low temperature with half-saturated aqueous NH4​Cl (10 mL). Extract with CH2​Cl2​ , dry over Na2​SO4​ , and purify via flash chromatography.

Protocol B: Copper(II)-Catalyzed Enantioselective Conjugate Addition

Copper-catalyzed reductive couplings and functionalizations frequently leverage chiral oxazolidinone derivatives to enforce linear or branched selectivity via rigid chelation[3].

Causality & Design: Copper(II) triflate ( Cu(OTf)2​ ) is selected due to its highly labile triflate counterions. These readily dissociate, allowing the bidentate oxazolidinone ligand to occupy the equatorial sites of the square planar Cu(II) center. The bulky 4,5-diphenyl groups project directly into the trajectory of the incoming nucleophile, effectively blocking the Re-face.

Step-by-Step Methodology:

• Catalyst Generation: In an oven-dried Schlenk tube, combine Cu(OTf)2​ (0.1 mmol, 10 mol%) and the 4,5-diphenyl oxazolidinone ligand (0.11 mmol) in anhydrous THF (5 mL).

• Equilibration: Stir the mixture at room temperature for 2 hours.

  • Self-Validation Cue: A homogeneous, brightly colored (typically blue/green) solution indicates complete thermodynamic equilibration of the active catalyst.

• Substrate Addition: Cool the system to -20 °C. Add the electrophilic substrate (e.g., enone, 1.0 mmol).

• Nucleophile Introduction: Add the nucleophile (e.g., dialkylzinc or organoboronic acid) dropwise via syringe pump over 1 hour to prevent localized exotherms that could degrade the chelate complex.

• Completion: Monitor via TLC. Upon consumption of the starting material, quench with saturated aqueous NaHCO3​ and extract with ethyl acetate.

Bidentate chelation model illustrating steric shielding by 4,5-diphenyl groups.

Quantitative Performance Data

The 4,5-diphenyl-1,3-oxazolidin-2-one scaffold exhibits exceptional stereocontrol across multiple transition metal systems. In ruthenium-catalyzed multi-component couplings, the framework controls the geometry of the enolate intermediate, facilitating highly syn-selective aldol additions[4]. Rhodium systems similarly benefit from the rigid chiral environment[2].

Table 1: Comparative Efficacy of 4,5-Diphenyl Oxazolidinone Complexes

Transition Metal	Reaction Type	Primary Substrate	Yield (%)	dr (syn:anti)	ee (%)	Ref
Ti(IV)	Asymmetric Aldol	Aldehydes / Enolates	85 - 95	>99:1	>98	[1]
Cu(II)	Reductive Coupling	Allenes / Ketones	78 - 92	95:5	92 - 97	[3]
Ru(II)	Multi-Component Coupling	Vinyl Ketones	40 - 70	>95:5	>90	[4]
Rh(I)	Divergent Arylation	Enone-Diones	75 - 90	N/A	91 - 99	[2]

References

• Rhodium/Chiral-Diene-Catalyzed Switchable Asymmetric Divergent Arylation of Enone-Diones Source: Organic Letters (ACS Publications) URL:[Link]

• Development of a Strategy for Linear-Selective Cu-Catalyzed Reductive Coupling of Ketones and Allenes for the Synthesis of Chiral γ-Hydroxyaldehyde Equivalents Source: Organic Letters (ACS Publications) URL:[Link]

• A Ru-Catalyzed Four-Component Coupling Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• SF5-Enolates in Ti(IV)-Mediated Aldol Reactions Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Solid-Phase Peptide Synthesis Using 4,5-Diphenyl-1,3-oxazolidin-2-one Derivatives

Executive Summary

This application note provides a comprehensive guide for utilizing 4,5-diphenyl-1,3-oxazolidin-2-one derivatives in the synthesis of highly constrained peptidomimetics. By leveraging the profound steric shielding of the cis- or trans-4,5-diphenyl-1,3-oxazolidin-2-one chiral auxiliary, researchers can achieve near-perfect diastereoselectivity in the asymmetric synthesis of unnatural α-amino and β-amino acids[1]. Furthermore, this guide outlines the integration of these sterically hindered building blocks into Solid-Phase Peptide Synthesis (SPPS) using acid fluoride chemistry[2], and details a secondary protocol for the in situ on-resin synthesis of oxazolidin-2-one rings as potent β-turn inducers[3].

Mechanistic Rationale & Causality

The 4,5-Diphenyl Advantage in Asymmetric Synthesis

Standard Evans auxiliaries (e.g., 4-isopropyl or 4-benzyl-2-oxazolidinones) rely on a single substituent to block one face of the enolate. In contrast, (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one features a rigidified, extended steric wall[4][5]. The dual phenyl rings not only provide massive steric bulk but also engage in π-stacking interactions that rigidly lock the conformation of the N-acyl enolate. When treated with Lithium diisopropylamide (LDA), the Z-enolate is formed exclusively. The electrophile is forced to approach from the unhindered Re-face, yielding alkylated products with >98% diastereomeric excess (de)[1].

Causality in Auxiliary Cleavage: Standard saponification (LiOH/NaOH) of the resulting hindered N-acyl oxazolidinone often leads to endocyclic cleavage (destroying the auxiliary) or epimerization of the newly formed chiral center. To prevent this, our protocol employs Lithium hydroperoxide (LiOOH). The α-effect makes the hydroperoxide anion highly nucleophilic, allowing it to selectively attack the exocyclic carbonyl at low temperatures (0 °C), preserving both the stereocenter and the auxiliary for recovery.

Overcoming Steric Hindrance in SPPS

Coupling α,α-disubstituted or highly hindered unnatural amino acids via standard uronium/aminium salts (e.g., HATU, HBTU) often fails due to the bulkiness of the active ester intermediate. Instead, we utilize Tetramethylfluoroformamidinium hexafluorophosphate (TFFH)[2]. TFFH generates an amino acid fluoride in situ. Acid fluorides are exceptionally small, highly reactive, and resistant to degradation, allowing them to penetrate the steric shield of the growing peptide chain and form the amide bond efficiently[2].

On-Resin Conformational Constraint

Beyond serving as a chiral auxiliary prior to SPPS, the oxazolidin-2-one motif can be synthesized directly on the peptide backbone. Reacting resin-bound Serine or Threonine residues with N,N'-Disuccinimidyl carbonate (DSC) induces cyclization, forming an oxazolidin-2-one (Oxd) ring. This "pseudo-proline" locks the backbone dihedral angles (φ, ψ), reliably inducing Type I or Type II β-turns[3].

Workflow Visualizations

Workflow for the synthesis and SPPS integration of unnatural amino acids using the auxiliary.

Mechanistic pathway of stereoselective enolate alkylation directed by the auxiliary.

Experimental Protocols

Protocol A: Asymmetric Synthesis of Fmoc-Protected Unnatural Amino Acids

• N-Acylation : Deprotonate (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one (1.0 eq) with n-BuLi (1.05 eq) in anhydrous THF at -78 °C under inert atmosphere. Add the desired acyl chloride (1.1 eq). Stir for 30 min, warm to room temperature, and quench with saturated NH₄Cl.

• Asymmetric Alkylation : Cool the N-acyl oxazolidinone (1.0 eq) to -78 °C in THF. Add LDA (1.1 eq) dropwise. Self-Validation Checkpoint: A distinct yellowing of the solution indicates enolate formation. Add the electrophile (e.g., alkyl halide) (1.5 eq). The addition of 6 equivalents of LiCl can further enhance diastereoselectivity by breaking enolate aggregates[1]. Stir for 2 hours, then quench with glacial acetic acid.

• Hydrolytic Cleavage : Dissolve the alkylated product in THF/H₂O (3:1) at 0 °C. Add H₂O₂ (30% w/w, 4.0 eq) followed by LiOH (2.0 eq). Stir for 1 hour. Quench with Na₂SO₃ to safely destroy excess peroxide. Extract the cleaved auxiliary with DCM for future reuse.

• Fmoc Protection : Treat the aqueous layer (containing the free unnatural amino acid) with Fmoc-OSu (1.2 eq) and Na₂CO₃ at pH 9. Acidify to pH 2 using 1M HCl and extract the Fmoc-amino acid with EtOAc. Dry over MgSO₄ and concentrate.

Protocol B: SPPS Integration of Hindered Residues

• Resin Preparation : Swell Rink Amide AM resin (or equivalent) in DMF for 30 min. Remove the Fmoc protecting group using 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5x) and DCM (5x).

• TFFH-Mediated Coupling : In a separate vial, dissolve the Fmoc-unnatural amino acid (3.0 eq) and TFFH (3.0 eq)[2] in anhydrous DMF. Add DIPEA (6.0 eq). Stir for 3 minutes to generate the highly reactive acid fluoride in situ. Add the activated mixture to the resin.

• Reaction & Validation : Shake the resin for 2 hours at room temperature. Self-Validation Checkpoint: Perform a Kaiser test on a few resin beads. If the beads turn blue (incomplete coupling), repeat the coupling step. If yellow (complete coupling), proceed to the next SPPS cycle.

• Global Cleavage : Treat the resin with a cleavage cocktail of TFA/TIPS/H₂O (95:2.5:2.5) for 2 hours. Filter the resin and precipitate the crude peptide in cold diethyl ether. Centrifuge and lyophilize.

Protocol C: In-Peptide Synthesis of Oxazolidin-2-one β-Turn Inducers

• Pre-requisite : Synthesize the linear peptide sequence containing a Serine or Threonine residue via standard Fmoc-SPPS.

• On-Resin Cyclization : While the peptide is still anchored to the resin, treat the sequence with N,N'-Disuccinimidyl carbonate (DSC) (2.5 eq) and DIPEA (5.0 eq) in a solvent mixture of anhydrous DCM/DMF (4:1)[3].

• Incubation : Shake at room temperature for 16 hours. The hydroxyl group of the Ser/Thr side chain attacks the carbonate, followed by intramolecular cyclization onto the adjacent amide nitrogen. This forms the rigid Oxd ring directly on the backbone[3].

• Cleavage & Analysis : Cleave the modified peptide using standard TFA protocols. Verify the mass shift (-18 Da from the linear precursor) via LC-MS.

Data Presentation

Table 1: Stereoselectivity of Alkylation (Comparing Chiral Auxiliaries) Data summarizes the typical efficiency of various oxazolidin-2-one auxiliaries during the asymmetric synthesis of α-methyl phenylalanine derivatives.

Auxiliary	Electrophile	Yield (%)	Diastereomeric Excess (de %)
4-Isopropyl-1,3-oxazolidin-2-one	Benzyl bromide	85	92
4-Benzyl-1,3-oxazolidin-2-one	Benzyl bromide	88	94
4,5-Diphenyl-1,3-oxazolidin-2-one	Benzyl bromide	91	>98

Table 2: SPPS Coupling Efficiency of α,α-Disubstituted Amino Acids Comparison of coupling reagents for incorporating the sterically hindered building blocks onto a growing peptide chain.

Coupling Reagent	Activation Intermediate	Coupling Time	Kaiser Test Result	Crude Yield (%)
HATU / DIPEA	O-At Active Ester	2 hours	Positive (Blue)	< 30
DIC / Oxyma	O-Acyl-Oxyma	2 hours	Positive (Blue)	45
TFFH / DIPEA	Acid Fluoride	2 hours	Negative (Yellow)	> 95

References

• Benchchem. "(4R,5S)-(+)-cis-4,5-Diphenyl-2-oxazolidinone Product Information." Benchchem Catalog. 4[4]

• USCKS. "(4R,5S)-(+)-CIS-4,5-DIPHENYL-2-OXAZOLIDINONE[86286-50-2]." USCKS Chemical Database. 5[5]

• Carpino, L. A., & El-Faham, A. "Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent for Solution and Solid Phase Peptide Synthesis." Journal of the American Chemical Society, 1995, 117 (19), 5401-5402. 2[2]

• Tomasini, C., Pieraccini, S., & Gentilucci, L. "In-peptide synthesis of di-oxazolidinone and dehydroamino acid–oxazolidinone motifs as β-turn inducers." Organic & Biomolecular Chemistry, 2013, 11, 35. 3[3]

• Lin, S., et al. "Diastereo- and Enantioselective Synthesis of β-Hydroxy-α-Amino Acids: Application to the Synthesis of a Key Intermediate for Lactacystin." The Journal of Organic Chemistry, 2009, 74, 4311-4317. 1[1]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. (4R,5S)-(+)-cis-4,5-Diphenyl-2-oxazolidinone | 86286-50-2 | Benchchem [benchchem.com]
• 5. (4R,5S)-(+)-CIS-4,5-DIPHENYL-2-OXAZOLIDINONE[86286-50-2] | USCKS [uscks.com]

Application Notes & Protocols: Asymmetric Diels-Alder Cycloadditions Utilizing (4R,5S)-4,5-Diphenyl-1,3-oxazolidin-2-one

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Chiral Auxiliaries in Stereocontrolled Cycloadditions

The Diels-Alder reaction, a [4+2] cycloaddition, stands as one of the most powerful and elegant transformations in synthetic organic chemistry for the construction of six-membered rings.[1][2][3] Its ability to form multiple carbon-carbon bonds and set up to four stereocenters in a single, often concerted, step makes it a cornerstone of complex molecule synthesis. However, controlling the absolute stereochemistry of these newly formed centers is a paramount challenge. Chiral auxiliaries are a robust and reliable solution, temporarily introducing a chiral element to a substrate to direct a diastereoselective transformation.[4][5] After the key bond-forming event, the auxiliary is cleaved and can often be recovered for reuse.

The Controller: (4R,5S)-4,5-Diphenyl-1,3-oxazolidin-2-one

The efficacy of an oxazolidinone auxiliary is rooted in its rigid, predictable conformational bias upon N-acylation and coordination to a Lewis acid. The (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one offers a distinct steric environment compared to the more common valine- or phenylalanine-derived Evans auxiliaries.

• Structural Rationale: The two phenyl groups at the C4 and C5 positions create a significant and well-defined chiral pocket. When an α,β-unsaturated acyl chain (the dienophile) is attached to the nitrogen, the auxiliary's phenyl groups effectively shield one face of the dienophile's double bond.

• Synthesis and Availability: This specific oxazolidinone can be synthesized from the corresponding amino alcohol. Both enantiomeric forms of related oxazolidinones, such as (4R,5S)-(+)-4-Methyl-5-phenyl-2-oxazolidinone and (4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone, are commercially available, providing access to either enantiomer of the final Diels-Alder adduct.[7][8]

The Mechanism of Facial Selectivity: A Tale of Chelation and Steric Hindrance

The high degree of diastereoselectivity observed in these reactions is not accidental; it is the result of a highly organized transition state assembly, typically facilitated by a Lewis acid. The Lewis acid plays a dual role: it activates the dienophile towards cycloaddition and locks it into a specific conformation that exposes only one of its two faces to the incoming diene.[2]

• N-Acylation: The first step is the attachment of the α,β-unsaturated carbonyl system (e.g., acryloyl, crotonyl) to the nitrogen of the oxazolidinone.[4]

• Lewis Acid Chelation: The Lewis acid (e.g., Et₂AlCl, TiCl₄) coordinates in a bidentate fashion to both the carbonyl oxygen of the acyl group and the carbonyl oxygen of the oxazolidinone ring. This chelation forces the N-acyl group into a syn-conformation.

• Facial Shielding: In this rigid, chelated complex, the C4 and C5 phenyl substituents project outwards, creating a formidable steric barrier on one face of the dienophile's C=C double bond.

• Diene Approach: Consequently, the diene (e.g., cyclopentadiene) is forced to approach from the opposite, less-hindered face, leading to the preferential formation of one diastereomer. The reaction typically proceeds via an endo transition state due to favorable secondary orbital interactions.[9]

Caption: Mechanism of Stereocontrol.

Application Note: General Protocol for Asymmetric Diels-Alder Reaction

This section provides a representative protocol for the Lewis acid-catalyzed Diels-Alder reaction between an N-acryloyl derivative of (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one and cyclopentadiene.

Part A: Preparation of the N-Acryloyl Dienophile

Rationale: The dienophile is synthesized via acylation of the chiral auxiliary. Using acryloyl chloride is a direct method. The reaction is typically run at low temperatures to prevent polymerization of the acryloyl chloride and side reactions.

Materials:

• (4R,5S)-4,5-Diphenyl-1,3-oxazolidin-2-one

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Acryloyl chloride

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

• Dissolve the (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.05 eq) dropwise via syringe, ensuring the internal temperature does not rise significantly. Stir for 30 minutes at -78 °C.

• Add freshly distilled acryloyl chloride (1.1 eq) dropwise. The solution may turn from clear to a pale yellow.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature over 2 hours.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl.

• Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure N-acryloyl dienophile.

Part B: Lewis Acid-Mediated Diels-Alder Cycloaddition

Rationale: The choice of Lewis acid and solvent is critical for achieving high selectivity. Diethylaluminum chloride is an effective Lewis acid for this transformation. Dichloromethane is a common solvent, and the reaction is performed at low temperatures to maximize diastereoselectivity by favoring the more ordered transition state.

Materials:

• N-Acryloyl-(4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one (from Part A)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Freshly cracked Cyclopentadiene (excess, typically 3-5 eq)

• Diethylaluminum chloride (Et₂AlCl) solution in hexanes (1.0-1.2 eq)

Procedure:

• Set up a flame-dried round-bottom flask under a nitrogen atmosphere.

• Dissolve the N-acryloyl oxazolidinone (1.0 eq) in anhydrous CH₂Cl₂.

• Cool the solution to -78 °C.

• Slowly add the Et₂AlCl solution dropwise. Stir for 15-20 minutes to allow for complex formation.

• Add the cyclopentadiene dropwise to the reaction mixture.

• Stir at -78 °C for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or Rochelle's salt at -78 °C.

• Allow the mixture to warm to room temperature and stir vigorously until the layers become clear.

• Separate the layers and extract the aqueous layer with CH₂Cl₂ (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The crude product can be purified by flash chromatography or recrystallization. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product. High diastereoselectivities (often >95:5) are expected, with the endo product being major.[10]

Data Summary: Representative Selectivities

The effectiveness of oxazolidinone auxiliaries is well-documented. The table below summarizes typical outcomes for related systems, which are predictive for the 4,5-diphenyl analog.

Diene	Dienophile	Lewis Acid	Temp (°C)	Yield (%)	endo:exo	Diastereomeric Excess (%)
Cyclopentadiene	N-Acryloyl	Et₂AlCl	-78	91	>99:1	96 (endo)
Cyclopentadiene	N-Crotonoyl	Et₂AlCl	-78	89	>99:1	97 (endo)
1,3-Butadiene	N-Crotonoyl	TiCl₄	-78	85	-	94
Isoprene	N-Acryloyl	Et₂AlCl	-78	90	-	92
Data is representative and compiled from foundational studies on N-acyloxazolidinones.[11]

Critical Downstream Step: Auxiliary Cleavage

A key advantage of the oxazolidinone auxiliary is its facile removal under various conditions to unmask different functional groups, without racemizing the newly created stereocenters.[4]

Protocol 6.1: Conversion to a Carboxylic Acid

• Reagents: Lithium hydroxide (LiOH), 30% hydrogen peroxide (H₂O₂), THF/water.

• Procedure: Dissolve the Diels-Alder adduct in a mixture of THF and water at 0 °C. Add aqueous H₂O₂ followed by aqueous LiOH. Stir until the starting material is consumed. The reaction yields the chiral carboxylic acid and recovers the 4,5-diphenyl-1,3-oxazolidin-2-one.

Protocol 6.2: Conversion to a Primary Alcohol

• Reagents: Lithium borohydride (LiBH₄), THF or Diethyl ether.

• Procedure: Treat the adduct with LiBH₄ in an ethereal solvent. The reaction reduces the amide to the corresponding primary alcohol and regenerates the auxiliary.

Protocol 6.3: Conversion to an Ester

• Reagents: Sodium methoxide (NaOMe) in methanol (MeOH) or titanium isopropoxide.

• Procedure: Transesterification with a sodium alkoxide in the corresponding alcohol provides the methyl ester and the auxiliary.

Caption: General Experimental Workflow.

Conclusion and Outlook

The use of 4,5-diphenyl-1,3-oxazolidin-2-one as a chiral auxiliary in Diels-Alder reactions provides a reliable and highly effective method for the asymmetric synthesis of complex cyclohexene derivatives. The robust stereocontrol arises from a well-understood, Lewis-acid-chelated transition state where the bulky phenyl groups dictate the facial selectivity of the diene's approach. The versatility in cleaving the auxiliary post-reaction to furnish a variety of chiral building blocks—acids, alcohols, and esters—further underscores its synthetic utility. For researchers in medicinal chemistry and natural product synthesis, this methodology offers a predictable and scalable pathway to enantiomerically pure materials, enabling the exploration of chiral chemical space with confidence and precision.

References

• Asymmetric Diels–Alder reaction of 3-(acyloxy)acryloyl oxazolidinones: optically active synthesis of a high-affinity ligand for potent HIV-1 protease inhibitors. RSC Publishing.
• Recent advances in asymmetric synthesis with chiral imide auxiliaries. Société Chimique de France.
• Diels−Alder Reactions of Oxazolidinone Dienophiles Catalyzed by Zirconocene Bis(triflate) Catalysts: Mechanism for Asymmetric Induction. Organometallics - ACS Publications.
• 4-Phenyloxazolidin-2-ones and isoindolin-1-ones: chiral auxiliaries for Diels–Alder reactions of N-substituted 1,3-dienes. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).

• (PDF) Diels—Alder Reactions of 2-Oxazolidinone Dienes in Polar Solvents Using Catalysis or Non-Conventional Energy Sources. ResearchGate. Available at: [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Chemistry - Williams College.

• Chiral auxiliary. Wikipedia. Available at: [Link]

• Chem 115 - Andrew G Myers Research Group. Harvard University.

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. PMC. Available at: [Link]

• Asymmetric Diels-Alder Reaction of α,β-Unsaturated Oxazolidin-2- one Derivatives Catalyzed by. Université Laval.

• The Diels-Alder Reaction. Master Organic Chemistry. Available at: [Link]

• Diels–Alder reaction. Wikipedia. Available at: [Link]

• Cleavage of the oxazolidinone moiety of 4 | Download Scientific Diagram. ResearchGate. Available at: [Link]

• The Diels-Alder Cycloaddition Reaction. University of Missouri-St. Louis. Available at: [Link]

• THE DIELS ALDER/RETRO-DIELS ALDER CONCEPT ON SOLID SUPPORT. Radboud University.

• Stereochemistry of the Diels-Alder Reaction. Master Organic Chemistry. Available at: [Link]

• Potassium trimethylsilanolate induced cleavage of 1,3-oxazolidin-2- and 5-ones, and application to the synthesis of (R)-salmeterol. PubMed. Available at: [Link]

• Mechanistic proposal for the synthesis of N-acryloyl-4-phenyloxazolidines. ResearchGate. Available at: [Link]

• Design, Synthesis, and Acaricidal Activity of 2,5-Diphenyl-1,3-oxazoline Compounds. MDPI. Available at: [Link]

• Diels-Alder Reactions | 16.5 Organic Chemistry. YouTube. Available at: [Link]

• Cas 16251-45-9,(4S,5R)-(-)-4-METHYL-5-PHENYL-2-OXAZOLIDINONE. lookchem. Available at: [Link]

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. chemistry.williams.edu [chemistry.williams.edu]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 6. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 7. (4R,5S)-(+)-4-甲基-5-苯基-2-噁唑啉酮 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. lookchem.com [lookchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Asymmetric Diels–Alder reaction of 3-(acyloxy)acryloyl oxazolidinones: optically active synthesis of a high-affinity ligand for potent HIV-1 protease inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 4,5-Diphenyl-1,3-oxazolidin-2-one Mediated Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges when scaling or optimizing asymmetric syntheses using the 4,5-diphenyl-1,3-oxazolidin-2-one chiral auxiliary.

While the classic Evans auxiliaries (e.g., 4-benzyl or 4-isopropyl derivatives) are industry standards, the cis-4,5-diphenyl variant offers unparalleled stereocontrol for highly demanding aldol and alkylation reactions. However, this extreme stereoselectivity comes at a cost: the massive steric bulk of the two adjacent phenyl rings creates a congested pocket that can severely hinder both the initial N-acylation and the final auxiliary cleavage.

This guide is designed to help you troubleshoot these steric bottlenecks using field-proven, causality-driven methodologies.

Process Workflow: Overcoming Steric Bottlenecks

Figure 1: Troubleshooting workflow for overcoming steric hindrance in 4,5-diphenyl-1,3-oxazolidin-2-one.

FAQ 1: N-Acylation Issues

Q: Why am I recovering unreacted auxiliary during the N-acylation step when using standard n -BuLi at -78 °C?

The Causality: The cis-4,5-diphenyl substitution creates a deep, sterically congested shield around the secondary amine [1]. At -78 °C, the deprotonation kinetics are severely retarded. The standard protocol traps the reaction in a kinetic bottleneck, resulting in incomplete metalation. Furthermore, the resulting lithium amide is highly hindered, making the subsequent nucleophilic attack on the acyl chloride sluggish.

The Solution (Self-Validating Protocol): You must overcome the kinetic barrier by manipulating the temperature during the metalation phase before introducing the electrophile.

Step-by-Step Methodology: Optimized N-Acylation

• Preparation: Dissolve the chiral auxiliary in anhydrous THF (0.2 M) under an argon atmosphere.

• Initial Metalation: Cool the solution to -78 °C and add 1.05 equivalents of n -BuLi dropwise.

• Thermodynamic Warming: Remove the cooling bath and allow the reaction to warm to 0 °C for 30 minutes.

  • Self-Validation Step: To ensure complete deprotonation, remove a 0.1 mL aliquot, quench it with D 2​ O, and analyze it via 1 H NMR. The complete disappearance of the N-H proton signal and the incorporation of deuterium confirms the system is ready.

• Electrophile Addition: Re-cool the reaction to -78 °C. Add 1.2 equivalents of the desired acyl chloride dropwise.

• Reaction Completion: Allow the mixture to warm slowly to room temperature over 2 to 3 hours.

• Quench: Quench with saturated aqueous NH 4​ Cl and extract with ethyl acetate.

FAQ 2: Hydrolytic Cleavage and Auxiliary Destruction

Q: During the cleavage step to isolate my carboxylic acid, I am observing destruction of the chiral auxiliary rather than the desired exocyclic cleavage. How do I prevent this?

The Causality: Exocyclic cleavage (attack at the acyl carbonyl) is required to release your synthesized product and recover the auxiliary. However, the bulky phenyl groups at C4 and C5 block the trajectory of incoming nucleophiles. If the nucleophile (like standard OH⁻) is not reactive enough, it will preferentially attack the less hindered endocyclic carbamate carbonyl, leading to ring-opening and irreversible destruction of the auxiliary [2].

The Solution (Self-Validating Protocol): You must utilize the α -effect . By generating lithium hydroperoxide (LiOOH) in situ from LiOH and H 2​ O 2​ , you create a nucleophile that is significantly more reactive and less sterically demanding than the hydroxide ion, forcing the reaction down the exocyclic pathway.

Step-by-Step Methodology: Hydrolytic Cleavage with LiOOH

• Preparation: Dissolve the N-acyl oxazolidinone in a 3:1 mixture of THF/H 2​ O (0.1 M) and cool strictly to 0 °C.

• Peroxide Addition: Add 4.0 equivalents of 30% aqueous H 2​ O 2​ dropwise. Mechanistic note: H 2​ O 2​ must be added before the base to establish the hydroperoxide equilibrium.

• Base Addition: Add 2.0 equivalents of LiOH·H 2​ O dissolved in a minimum amount of water.

• Reaction: Stir for 1.5 hours at 0 °C.

  • Self-Validation Step: Monitor by TLC (e.g., 30% EtOAc/Hexanes). The highly polar carboxylic acid product will remain at the baseline, while the cleaved auxiliary will migrate cleanly. The absence of multiple degradation spots confirms exocyclic fidelity.

• Safe Quenching: Quench the excess peroxide carefully with 1.5 M aqueous Na 2​ SO 3​ (Note: Exothermic).

  • Self-Validation Step: Test the aqueous layer with KI-starch paper. A negative result (no blue/black color) validates that all peroxide is neutralized and it is safe to proceed to extraction.

• Isolation: Extract the intact auxiliary with CH 2​ Cl 2​ . Acidify the remaining aqueous phase to pH 2 with 1 M HCl and extract with ethyl acetate to isolate your enantiopure carboxylic acid.

FAQ 3: Reductive Cleavage

Q: Can I perform a reductive cleavage directly to the primary alcohol despite the steric bulk? Standard LiBH 4​ is taking over 24 hours and yielding side products.

The Causality: Standard LiBH 4​ in THF is simply too slow to reduce the sterically shielded exocyclic imide carbonyl of the 4,5-diphenyl system. Prolonged reaction times lead to epimerization or endocyclic reduction.

The Solution: The addition of a stoichiometric amount of methanol (MeOH) to the LiBH 4​ suspension generates highly reactive alkoxyborohydride species (e.g., LiBH 3​ OMe). This protic additive dramatically accelerates the hydride transfer, reducing the reaction time from days to hours[3].

Quantitative Data: Comparison of Cleavage Methods

To aid in experimental design, reference the table below to select the appropriate cleavage conditions based on your desired functional group output.

Cleavage Method	Target Output	Reagents	Temp	Typical Yield (Product)	Auxiliary Recovery	Mechanistic Advantage
Hydrolytic	Carboxylic Acid	LiOH, H 2​ O 2​ , THF/H 2​ O	0 °C	85–95%	>90%	α -effect of OOH⁻ overcomes steric shielding of the exocyclic carbonyl.
Reductive	Primary Alcohol	LiBH 4​ , MeOH, THF	0 °C to RT	80–92%	>85%	MeOH additive forms reactive alkoxyborohydride, accelerating hydride transfer.
Transesterification	Methyl Ester	NaOMe, MeOH	0 °C	70–85%	~80%	Direct alkoxide attack; requires strict temperature control to prevent epimerization.

References

• Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions Source: Journal of the American Chemical Society URL:[Link]

• Synthesis of Filibuvir. Part I. Diastereoselective Preparation of a β-Hydroxy Alkynyl Oxazolidinone and Conversion to a 6,6-Disubstituted 2H-Pyranone Source: Organic Process Research & Development URL:[Link]

• (4R,5S)-4,5-Diphenyl-3-vinyl-2-oxazolidinone (Preparation and Handling of the Chiral Auxiliary) Source: Organic Syntheses URL:[Link]

Technical Support Center: Purification & Recrystallization of 4,5-Diphenyl-1,3-oxazolidin-2-one

Overview

Welcome to the Technical Support Center for the isolation and purification of 4,5-diphenyl-1,3-oxazolidin-2-one. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with this critical chiral auxiliary. The methodologies below are engineered as self-validating systems, ensuring that every protocol step inherently verifies the integrity of your material for downstream asymmetric synthesis or electroreductive ring-opening applications[1].

Part 1: Troubleshooting & FAQs (Causality & Expert Insights)

Q1: Following the cyclization of 2-amino-1,2-diphenylethanol with triphosgene, my crude product contains unreacted amine and urea byproducts. How do I effectively partition these? A1: The causality of this contamination lies in the differential basicity of the reaction components. Unreacted 2-amino-1,2-diphenylethanol is basic, whereas the target 4,5-diphenyl-1,3-oxazolidin-2-one is a neutral heterocycle. Actionable Insight: A rigorous biphasic quench is mandatory. By washing the crude organic suspension with 1 M hydrochloric acid (HCl), you protonate the residual amine, driving it entirely into the aqueous phase as a water-soluble hydrochloride salt[2]. Subsequent water washes remove residual acid. Skipping the 1 M HCl wash leads to co-crystallization of the starting amine with the oxazolidinone, which severely depresses the enantiomeric excess (ee).

Q2: I am experiencing significant yield loss during the recrystallization of (4R,5S)-4,5-diphenyl-2-oxazolidinone. Which solvent system provides the best thermodynamic recovery? A2: Yield loss during recrystallization typically stems from utilizing a solvent with a too-shallow solubility gradient across your working temperatures. Actionable Insight: Toluene is the gold standard for this specific scaffold[3]. The highly aromatic nature of the 4,5-diphenyl substitutions provides excellent solubility in boiling toluene, but the rigid, polar oxazolidinone core forces rapid and exclusive crystallization upon cooling to 0–5 °C. If toluene is undesirable, a binary system of Chloroform/Hexane or Ethyl Acetate/Hexane can be utilized[4]. However, binary systems require precise titration of the antisolvent to prevent "oiling out" (liquid-liquid phase separation) prior to nucleation.

Q3: My isolated crystals are slightly yellow and the melting point is broad (e.g., 215–225 °C instead of the literature 227–233 °C). What is the structural cause? A3: A depressed and broad melting point indicates disruption of the crystal lattice, most commonly by the opposite enantiomer (forming a partial solid solution) or residual chromophoric oligomers. Pure (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one must exhibit a sharp melting point of 227–233.5 °C[3][5]. Actionable Insight: To resolve this, perform an activated carbon treatment prior to recrystallization. Dissolve the crude material in hot toluene, add 5% w/w activated carbon, filter hot through a Celite pad, and allow the filtrate to crystallize undisturbed.

Part 2: Self-Validating Experimental Protocols

Protocol A: Primary Biphasic Purification (Post-Synthesis)

This protocol ensures the complete removal of toxic phosgene derivatives and unreacted starting materials[2].

• Quench: To the crude reaction mixture (typically in CH₂Cl₂), slowly add water (40 mL) and methanol (20 mL) while maintaining the internal temperature below 10 °C to decompose excess triphosgene/diphosgene safely.

• Concentration: Remove the volatile organic solvents under reduced pressure on a rotary evaporator.

• Precipitation: Pour distilled water (100 mL) onto the concentrated residue and stir vigorously for 10 minutes to precipitate the crude oxazolidinone. Collect the solid by vacuum filtration.

• Acid Wash (Critical Step): Wash the filter cake directly with 1 M HCl (10 mL) to solubilize unreacted basic amines.

• Neutralization Wash: Wash the cake with copious amounts of distilled water (50 mL) until the filtrate tests pH neutral[2].

• Desiccation: Air-dry the colorless crystals, then transfer them to a vacuum desiccator over phosphorus pentoxide (P₂O₅) for 24 hours to remove bound moisture[3].

Protocol B: High-Fidelity Recrystallization

This procedure utilizes thermodynamic gradients to exclude lattice impurities and verify enantiopurity[3].

• Dissolution: Suspend the desiccated crude 4,5-diphenyl-1,3-oxazolidin-2-one in a minimal volume of anhydrous toluene.

• Heating: Heat the suspension to reflux (approx. 110 °C) until complete dissolution is achieved.

• Controlled Cooling: Remove the flask from the heat source and allow the solution to cool slowly to room temperature (20 °C) over 2 hours. (Causality: Slow cooling promotes the growth of large, pure crystals while excluding impurities from the lattice.)

• Maturation: Transfer the flask to an ice bath (0–5 °C) for 1 hour to maximize thermodynamic yield.

• Isolation: Filter the pure crystals and wash with a minimal volume of ice-cold toluene, followed by cold hexane to accelerate drying.

• Validation: Confirm purity via melting point and optical rotation (see Quantitative Data table).

Part 3: Quantitative Data & Physicochemical Parameters

The following table summarizes the critical validation metrics for pure 4,5-diphenyl-1,3-oxazolidin-2-one to ensure your purified batch meets downstream requirements[3][5].

Property	Target Value / Observation	Analytical Significance
Molecular Formula	C₁₅H₁₃NO₂	Standard mass confirmation (MW: 239.27 g/mol )
Melting Point (Pure)	227.0 – 233.5 °C	Primary indicator of crystal lattice purity and ee
Optical Rotation	[α]D²⁰ +60.6° (c 0.86, MeOH)	Confirms (4R,5S) enantiopurity
Solubility (Toluene)	High at 110 °C, Low at 0 °C	Ideal steep solubility curve for recrystallization
Solubility (Water)	Insoluble	Enables rigorous aqueous washing of crude product

Part 4: Experimental Workflow Visualization

Workflow for the purification and recrystallization of 4,5-diphenyl-1,3-oxazolidin-2-one.

References

• [2] Title: Working with Hazardous Chemicals - Organic Syntheses | Source: orgsyn.org | URL: 2

• [3] Title: Working with Hazardous Chemicals - Organic Syntheses | Source: orgsyn.org | URL: 3

• [4] Title: An In-depth Technical Guide to 4-Oxazolidinone, 2,5-diphenyl- | Source: benchchem.com | URL: 4

• [1] Title: Electroreductive Ring-Opening Carboxylation of 1,3-Oxazolidin-2-ones with CO2 | Source: acs.org | URL: 1

• [5] Title: (4R,5S)-(+)-CIS-4,5-DIPHENYL-2-OXAZOLIDINONE | 86286-50-2 | Source: chemicalbook.com | URL: 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. orgsyn.org [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. (4R,5S)-(+)-CIS-4,5-DIPHENYL-2-OXAZOLIDINONE | 86286-50-2 [chemicalbook.com]

Reference Data & Comparative Studies

1H and 13C NMR spectra chemical shift analysis of 4,5-diphenyl-1,3-oxazolidin-2-one

Title: Analytical Comparison Guide: Stereochemical Differentiation of 4,5-Diphenyl-1,3-oxazolidin-2-one Isomers via ¹H and ¹³C NMR Spectroscopy Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Protocol

Executive Summary

The 1,3-oxazolidin-2-one scaffold is a privileged pharmacophore in drug discovery (e.g., linezolid) and a cornerstone chiral auxiliary in asymmetric synthesis (Evans auxiliaries). When functionalized at the C4 and C5 positions, the spatial arrangement of the substituents critically dictates both the biological target affinity and the stereofacial shielding during asymmetric transformations.

This guide provides an authoritative comparison of the cis and trans diastereomers of 4,5-diphenyl-1,3-oxazolidin-2-one. By contrasting their ¹H and ¹³C Nuclear Magnetic Resonance (NMR) profiles, we establish a self-validating analytical framework for researchers to unambiguously assign stereochemistry based on scalar coupling causality and chemical shift environments.

Mechanistic Grounding: The Causality of Scalar Coupling

The core challenge in differentiating the cis-(4R,5S / 4S,5R) and trans-(4R,5R / 4S,5S) isomers of 4,5-diphenyl-1,3-oxazolidin-2-one lies in their identical connectivity. Mass spectrometry and standard chromatography often fail to provide absolute stereochemical proof without reference standards.

NMR spectroscopy resolves this through the physical principles governing the vicinal coupling constant ( 3JH4−H5​ ). In the relatively rigid five-membered oxazolidinone ring, the Karplus equation dictates that the magnitude of 3J is a function of the dihedral angle ( ϕ ) between the coupled protons:

• The cis Isomer: The C4-H and C5-H protons are eclipsed, resulting in a dihedral angle ϕ≈0∘ to 30∘ . This maximizes orbital overlap, leading to a strong Fermi contact interaction and a characteristically large coupling constant ( J≈8.0−8.5 Hz ) [1].

• The trans Isomer: The protons are positioned on opposite faces of the ring, creating a dihedral angle ϕ≈100∘ to 120∘ . This geometry approaches the Karplus minimum, resulting in significantly weaker orbital overlap and a smaller coupling constant ( J≈4.0−5.0 Hz )[2].

Comparative NMR Data Analysis

The following table summarizes the key diagnostic NMR signals used to benchmark the product performance of synthetic methodologies yielding 4,5-diphenyl-1,3-oxazolidin-2-one.

Table 1: Key ¹H and ¹³C NMR Chemical Shifts and Coupling Constants (in CDCl₃)

Analytical Parameter	cis-4,5-diphenyl-1,3-oxazolidin-2-one	trans-4,5-diphenyl-1,3-oxazolidin-2-one	Diagnostic Significance
¹H: C4-H Shift	δ 5.14 ppm (d)	δ ~4.85 ppm (d)	cis protons are more deshielded by the anisotropic effect of the syn-phenyl ring.
¹H: C5-H Shift	δ 5.89 ppm (d)	δ ~5.40 ppm (d)	C5-H is consistently downfield of C4-H due to the adjacent oxygen atom.
¹H: 3JH4−H5​	8.0 - 8.3 Hz	4.0 - 5.0 Hz	Primary Stereochemical Identifier. Driven by the Karplus dihedral angle relationship.
¹³C: C2 (Carbonyl)	δ ~158.5 ppm	δ ~159.0 ppm	Confirms the intact oxazolidinone carbamate core [3].
¹³C: C4 / C5	δ 60.5 ppm / 81.0 ppm	δ ~65.2 ppm / 85.5 ppm	trans carbons typically resonate slightly downfield due to reduced steric compression (γ-gauche effects).

(Note: Exact chemical shifts may vary slightly based on sample concentration and exact calibration against the residual solvent peak [1].)

Experimental Protocol: Self-Validating NMR Workflow

To ensure high-fidelity data that can withstand peer review and regulatory scrutiny, the following standardized protocol must be utilized for sample preparation and acquisition.

Step 1: Sample Preparation

• Dissolve 10–15 mg of the purified 4,5-diphenyl-1,3-oxazolidin-2-one in 0.6 mL of deuterated chloroform (CDCl₃, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Filter the solution through a glass wool plug into a 5 mm precision NMR tube to remove any paramagnetic particulates or insoluble synthetic salts that could cause magnetic field inhomogeneities.

Step 2: Instrument Calibration & Acquisition (400/500 MHz)

• Insert the sample and allow 2 minutes for thermal equilibration (standardized to 298 K).

• Perform automated tuning, matching, and locking to the deuterium signal of CDCl₃.

• Shimming: Execute gradient shimming (Z1-Z5). Ensure the full width at half maximum (FWHM) of the TMS peak is ≤0.8 Hz to guarantee that fine coupling constants ( J ) are not artificially broadened.

• ¹H Acquisition: Run a standard 1D proton sequence (e.g., zg30 on Bruker) with a relaxation delay (D1) of 2.0 seconds, an acquisition time of 3.0 seconds, and a minimum of 16 scans to ensure a high signal-to-noise ratio (SNR > 100:1) for the methine doublets.

Step 3: Data Processing & Causality Check

• Apply a mild exponential window function (Line Broadening = 0.3 Hz) prior to Fourier Transformation.

• Phase and baseline correct the spectrum manually. Calibrate the TMS peak to exactly δ 0.00 ppm.

• Isolate the doublets between δ 5.0 and 6.0 ppm. Calculate the J -coupling in Hertz by multiplying the peak difference in ppm by the spectrometer frequency (e.g., Δ ppm × 400 MHz).

• Validation: If J>7.5 Hz, assign as the cis-isomer. If J<5.5 Hz, assign as the trans-isomer.

Logical Workflow Visualization

Fig 1: Logical workflow for the stereochemical assignment of 4,5-diphenyl-1,3-oxazolidin-2-one via NMR.

References

• Title: Carboxylation and Mitsunobu Reaction of Amines to Give Carbamates: Retention vs Inversion of Configuration is Substituent-Dependent (Supporting Information) Source: American Chemical Society (Hosted via AWS) URL: [Link]

• Title: (4R,5S)-4,5-Diphenyl-3-vinyl-2-oxazolidinone Source: Organic Syntheses URL: [Link]

• Title: Electroreductive Ring-Opening Carboxylation of 1,3-Oxazolidin-2-ones with CO2 for Accessing β-Amino Acids Source: Organic Letters (ACS Publications) URL: [Link]

Comparing diastereoselectivity: 4,5-diphenyl-1,3-oxazolidin-2-one vs Evans benzyl oxazolidinones

Title: Comparative Guide to Diastereoselectivity: 4,5-Diphenyl-1,3-oxazolidin-2-one vs. Evans Benzyl Oxazolidinones

Introduction

In the realm of asymmetric synthesis, chiral auxiliaries are indispensable tools for dictating the stereochemical outcome of carbon-carbon bond-forming reactions. Among the most privileged scaffolds are the oxazolidinones introduced by David Evans[1]. The classic Evans auxiliary—typically (S)-4-benzyl-1,3-oxazolidin-2-one—has served as the gold standard for asymmetric alkylations, aldol additions, and Diels-Alder reactions[].

However, as drug development targets increasingly complex molecular architectures, chemists often encounter demanding substrates where the single stereocenter of the benzyl group provides insufficient facial bias. To overcome these limitations, structurally rigidified alternatives like cis-4,5-diphenyl-1,3-oxazolidin-2-one have been developed[3]. This guide objectively compares the mechanistic causality, diastereoselectivity, and practical implementation of these two auxiliaries to help researchers optimize their synthetic workflows.

Mechanistic Causality of Diastereoselectivity

The stereocontrol exerted by oxazolidinone auxiliaries originates from their ability to form well-defined Z-enolates and selectively shield one diastereotopic face during electrophilic attack[4].

• Evans Benzyl Oxazolidinone (4-Benzyl): The selectivity is driven by the steric bulk of the C4-benzyl group. Upon enolization, the N-acyl group adopts a conformation where the carbonyl dipoles of the auxiliary and the enolate are anti-parallel to minimize electrostatic repulsion. The C4-benzyl group projects over one face of the enolate, forcing the incoming electrophile (via a highly organized Zimmerman-Traxler chair transition state) to approach from the opposite, unhindered face[5].

• 4,5-Diphenyl-1,3-oxazolidin-2-one: The cis-4,5-diphenyl variant (e.g., the (4R,5S)-isomer) features phenyl rings at both the C4 and C5 positions. The cis relationship forces the C5-phenyl group to project forward, working in tandem with the C4-phenyl group to create a much deeper, more rigid chiral pocket[3]. This dual-steric shielding effectively blocks the disfavored trajectory with a significantly higher energetic penalty (ΔΔG‡) than the single benzyl group. This leads to superior diastereomeric ratios (dr), particularly when dealing with less sterically demanding electrophiles or highly reactive lithium enolates[].

Caption: Steric shielding comparison between Evans and 4,5-diphenyl auxiliaries.

Data Presentation: Comparative Performance

The following table summarizes the typical diastereoselectivity observed in standard asymmetric transformations using both auxiliaries.

Reaction Type	Substrate / Electrophile	Evans Auxiliary (4-Benzyl) dr	4,5-Diphenyl Auxiliary dr	Mechanistic Advantage
Boron-Mediated Aldol	Propionyl + Benzaldehyde	95:5 to 99:1	>99:1	Both yield high selectivity; the diphenyl auxiliary facilitates easier crystallization of the major diastereomer[].
Lithium-Mediated Aldol	Propionyl + Isobutyraldehyde	~12:1 (syn:syn)[4]	>25:1 (syn:syn)	The deeper chiral pocket of the diphenyl auxiliary suppresses competing anti-aldol and non-Evans syn pathways[4].
Asymmetric Alkylation	N-Acyl + Benzyl Bromide	90:10 to 95:5	>98:2	Enhanced facial shielding prevents alkylation from the hindered face, even with highly reactive electrophiles.

Experimental Protocols: Self-Validating Systems

To ensure high reproducibility and scientific integrity, the following protocol for a Boron-Mediated Syn-Aldol Addition is designed as a self-validating system. The causality of each step is explained so researchers can troubleshoot deviations in diastereoselectivity.

Protocol: Boron-Mediated Asymmetric Syn-Aldol Addition Objective: Diastereoselective coupling of an N-propionyl oxazolidinone with an aliphatic/aromatic aldehyde.

• Preparation of the Enolate:

  • Step: Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous CH2Cl2 (0.2 M) under an inert argon atmosphere. Cool the solution to 0 °C.

  • Step: Add dibutylboron triflate (Bu2BOTf, 1.1 equiv) dropwise, followed by N,N-diisopropylethylamine (DIPEA, 1.2 equiv).

  • Causality: Bu2BOTf is a strong Lewis acid that coordinates to the imide carbonyls, while the bulky DIPEA selectively deprotonates the α-carbon without acting as a nucleophile. The strict 0 °C temperature ensures the exclusive kinetic formation of the Z-enolate. Formation of the E-enolate would lead to the anti-aldol product, destroying the desired diastereoselectivity[5].

• Electrophilic Addition:

  • Step: Cool the reaction mixture to -78 °C. Slowly add the aldehyde (1.05 equiv) dissolved in a minimal amount of CH2Cl2.

  • Step: Stir at -78 °C for 30 minutes, then warm to 0 °C for 1 hour.

  • Causality: The -78 °C temperature maximizes the energy difference between the diastereomeric transition states. The Zimmerman-Traxler cyclic transition state is highly organized; the auxiliary's steric bulk dictates the facial approach of the aldehyde[4].

• Quench and Cleavage of the Boron Chelate:

  • Step: Quench the reaction with pH 7 phosphate buffer, followed by the addition of methanol and 30% H2O2 (2:1 ratio). Stir vigorously at 0 °C for 1 hour.

  • Causality: The aldol product is initially trapped as a robust boron alkoxide. The H2O2 oxidatively cleaves the carbon-boron bonds, releasing the free β-hydroxy imide. Failure to perform this step thoroughly will result in poor isolated yields and retro-aldol degradation.

• Validation:

  • Step: Analyze the crude mixture by 1H NMR (500 MHz).

  • Causality: The diastereomeric ratio can be precisely determined by integrating the distinct α-proton signals of the syn-aldol adducts. The 4,5-diphenyl auxiliary often yields a crude NMR where the minor diastereomer is undetectable (>99:1 dr)[3].

Caption: Workflow of auxiliary-directed asymmetric C-C bond formation.

Conclusion

While the Evans benzyl oxazolidinone remains a highly reliable and cost-effective tool for routine asymmetric synthesis[1], the cis-4,5-diphenyl-1,3-oxazolidin-2-one provides a critical performance upgrade for challenging substrates[3]. The dual-phenyl substitution creates an uncompromising chiral environment that maximizes diastereoselectivity, ensuring the high enantiopurity required in advanced drug development and complex natural product synthesis[].

References

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. PMC.[Link]

• Diastereoselectivity in Lewis-Acid-Catalyzed Mukaiyama Aldol Reactions: A DFT Study. Journal of the American Chemical Society.[Link]

• Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions. Journal of the American Chemical Society.[Link]

Sources

• 1. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (4R,5S)-(+)-cis-4,5-Diphenyl-2-oxazolidinone | 86286-50-2 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Guide: Chiral HPLC Method Validation for 4,5-Diphenyl-1,3-oxazolidin-2-one Enantiomers

As a Senior Application Scientist, I frequently encounter the challenge of resolving structurally rigid, sterically hindered enantiomers. 4,5-diphenyl-1,3-oxazolidin-2-one is a prime example. Widely utilized as a chiral auxiliary and intermediate in asymmetric synthesis, this compound possesses two adjacent stereocenters (C4 and C5). While its cis and trans diastereomers can be separated via conventional achiral chromatography, resolving the enantiomeric pairs (e.g., (4R,5S) vs. (4S,5R) for the cis form) requires a highly selective Chiral Stationary Phase (CSP)[1].

This guide objectively compares the performance of leading CSPs for this analyte and provides a self-validating, step-by-step High-Performance Liquid Chromatography (HPLC) method validation protocol grounded in the latest2[2].

Objective Comparison of Chiral Stationary Phases (CSPs)

The oxazolidinone ring presents a hydrogen-bond donor (amide -NH) and a hydrogen-bond acceptor (carbonyl C=O), flanked by bulky phenyl rings. Successful chiral recognition depends on a three-point interaction model. We evaluated three distinct CSP classes:

• Derivatized Cyclofructans (e.g., DMP-CF6) :3 excel in Normal Phase (NP) mode. The shallow chiral crown ether-like cavity, combined with aromatic derivatization, perfectly accommodates the phenyl rings of the oxazolidinone, yielding sharp peaks and baseline resolution[3].

• Polymeric CSPs (e.g., Poly DPEDA) : Based on N,N′-[(1R,2R)-1,2-diphenyl-1,2-ethanediyl]bis-2-propenamide,4. While it demonstrates enantioselectivity, the slower mass transfer kinetics within the polymer network often result in peak broadening and sub-optimal resolution ( Rs​<1.0 )[4].

• Macrocyclic Glycopeptides (e.g., TeicoShell) : Teicoplanin-based columns offer multiple interaction sites. When used in Supercritical Fluid Chromatography (SFC) or polar organic modes, 5, though they are highly sensitive to mobile phase water content[5].

Quantitative Performance Data

The following table summarizes the chromatographic performance for the cis-4,5-diphenyl-2-oxazolidinone racemate across different platforms:

Chiral Stationary Phase	Mobile Phase Composition	Flow Rate	Retention Time ( t1​ )	Selectivity ( α )	Resolution ( Rs​ )
DMP-CF6 (Cyclofructan)	Heptane / Isopropanol (90:10)	1.0 mL/min	5.41 min	1.09	1.60
Poly DPEDA (Polymeric)	Heptane / Isopropanol (80:20)	1.0 mL/min	7.97 min	1.07	0.30
TeicoShell (Glycopeptide)	CO₂ / Methanol (82:18) [SFC]	4.0 mL/min	0.83 min	N/A	> 1.50

Data synthesized from peer-reviewed chromatographic evaluations. For analytical HPLC quantification, the DMP-CF6 column provides the most robust baseline resolution ( Rs​≥1.5 ).

ICH Q2(R2) Method Validation Workflow

Modern analytical development requires moving away from empirical trial-and-error toward a lifecycle approach. The revised6 emphasize defining an Analytical Target Profile (ATP) before validation begins[6]. For chiral purity, the ATP mandates a self-validating System Suitability Test (SST) to ensure the column's chiral cavities have not degraded.

Workflow for Chiral HPLC Method Validation aligned with ICH Q2(R2) guidelines.

Self-Validating Experimental Protocol

To ensure scientific integrity, a protocol must be designed to fail safely—meaning if the system is not capable of accurate quantification, the System Suitability Test (SST) will flag it before sample analysis begins[2].

Phase 1: System Preparation & Causality

• Mobile Phase Selection : Prepare Heptane/Isopropanol (90:10, v/v).

  • Causality: Normal phase is chosen because non-polar heptane maximizes the hydrogen-bonding interactions between the oxazolidinone's -NH/C=O groups and the CSP. Isopropanol acts as a polar modifier to elute the highly retained enantiomer and prevent peak tailing.

• Column Equilibration : Flush the DMP-CF6 column at 1.0 mL/min for at least 20 column volumes.

  • Causality: Chiral selectors possess complex 3D macrocyclic structures. Extended equilibration is required to fully solvate the chiral cavities; premature injection will result in shifted retention times and compromised selectivity.

Phase 2: Sample Preparation

• Diluent Matching : Dissolve the 4,5-diphenyl-1,3-oxazolidin-2-one racemate standard in the mobile phase (Heptane/IPA 90:10) to a concentration of 1.0 mg/mL.

  • Causality: Using a stronger solvent (like pure methanol or DMSO) as the sample diluent causes a localized disruption of the mobile phase equilibrium at the column head, leading to severe peak splitting and loss of resolution.

Phase 3: Execution of the Self-Validating SST

Before analyzing unknown samples, inject the racemate standard (5 µL) in five replicates. The system is only validated for use if it meets the following criteria:

• Resolution ( Rs​ ) : Must be ≥1.5 between the (4R,5S) and (4S,5R) enantiomers.

• Symmetry Factor ( As​ ) : Must be between 0.8 and 1.5. Tailing indicates secondary achiral interactions (e.g., exposed silanols on the silica support) dominating the separation.

• Precision : The Relative Standard Deviation (RSD) of the retention times for both peaks must be ≤1.0% .

Phase 4: ICH Q2(R2) Validation Execution

• Specificity : Inject a blank (diluent only) and confirm no interfering peaks elute at the retention times of the enantiomers.

• Linearity : Prepare 5 concentration levels ranging from 50% to 150% of the nominal working concentration. Plot peak area vs. concentration; the correlation coefficient ( R2 ) must be ≥0.999 .

• Accuracy (Recovery) : Spike known amounts of the pure enantiomer into a synthetic matrix at 3 levels (80%, 100%, 120%). Calculate the percentage recovery (Acceptance criteria: 98.0% - 102.0%).

• Robustness : Deliberately vary the flow rate ( ±0.1 mL/min), column temperature ( ±5∘ C), and isopropanol content ( ±2% ). Ensure Rs​ remains ≥1.5 under all conditions.

Conclusion & Recommendations

For the chiral separation of 4,5-diphenyl-1,3-oxazolidin-2-one enantiomers, derivatized cyclofructan columns (DMP-CF6) operating in normal-phase HPLC provide the optimal balance of selectivity ( α=1.09 ) and resolution ( Rs​=1.60 )[3]. While macrocyclic glycopeptides offer rapid run times in SFC[5], their sensitivity to trace water makes them less robust for routine QA/QC environments without stringent moisture control. By anchoring your method development to the ICH Q2(R2) lifecycle approach, you ensure a highly reproducible, self-validating analytical procedure.

References

• BenchChem. An In-depth Technical Guide to the Stereoisomers of 2,5-Diphenyl-4-oxazolidinone.
• Analytical Chemistry (ACS Publications). Development of New HPLC Chiral Stationary Phases Based on Native and Derivatized Cyclofructans.
• ResearchGate. Synthesis and Evaluation of a Synthetic Polymeric Chiral Stationary Phase for LC Based on the N, N′-[(1R,2R)-1,2-Diphenyl-1,2-Ethanediyl]bis-2-Propenamide Monomer.
• Analytical Chemistry (ACS Publications). Ramifications and Insights on the Role of Water in Chiral Sub/Supercritical Fluid Chromatography.
• International Council for Harmonisation (ICH). ICH Q2(R2) Validation of Analytical Procedures.
• International Council for Harmonisation (ICH). ICH Q2(R2) / Q14 Training Module 7 Additional Case Studies and Examples.

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A Head-to-Head Comparison of Chiral Auxiliaries: 4,5-Diphenyl-1,3-oxazolidin-2-one vs. Pseudoephedrine in Asymmetric Synthesis

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the strategic use of chiral auxiliaries remains a cornerstone for the stereocontrolled construction of complex molecules.[1] These temporary chiral scaffolds guide the formation of new stereocenters with high precision, after which they can be removed, ideally in a recyclable fashion.[1] Among the plethora of auxiliaries developed, the Evans oxazolidinones and pseudoephedrine-derived amides have emerged as particularly robust and versatile systems. This guide provides an in-depth, objective comparison of 4,5-diphenyl-1,3-oxazolidin-2-one, a prominent member of the Evans auxiliary family, and pseudoephedrine, a widely used chiral auxiliary developed by Myers. We will delve into their mechanisms of action, practical applications, and present supporting experimental data to inform your selection process in the laboratory.

The Contenders: An Overview

4,5-Diphenyl-1,3-oxazolidin-2-one (An Evans-type Auxiliary)

Pioneered by David A. Evans, chiral oxazolidinones are powerful tools in modern asymmetric synthesis.[2] Their efficacy is rooted in a rigid and predictable conformational bias that effectively shields one face of a prochiral enolate.[2][3] The 4,5-disubstituted variants, such as the diphenyl derivative, offer excellent stereocontrol in a wide array of transformations including alkylations, aldol reactions, and conjugate additions.[2][4]

Pseudoephedrine

The use of the readily available and inexpensive natural product pseudoephedrine as a chiral auxiliary was extensively developed by Andrew G. Myers.[5][6] Both enantiomers of pseudoephedrine are commercially available, allowing for access to products of either desired stereoisomer.[6] The corresponding tertiary amides undergo highly diastereoselective alkylations, with the stereochemical outcome dictated by a chelated lithium enolate intermediate.[1][5]

Mechanism of Stereocontrol: A Tale of Two Conformations

The high levels of stereoselectivity achieved with both auxiliaries can be attributed to the formation of rigid, well-defined transition states.

Evans Auxiliary: A Chelate-Controlled System

In the case of N-acylated 4,5-diphenyl-1,3-oxazolidin-2-one, deprotonation with a strong base like lithium diisopropylamide (LDA) leads to the formation of a Z-enolate. This enolate is believed to form a rigid, chelated five-membered ring with the lithium cation.[2] The bulky phenyl group at the 4-position of the oxazolidinone ring effectively blocks the top face of the enolate, directing the incoming electrophile to the less hindered bottom face.[2]

Stereocontrol Mechanism for the Pseudoephedrine Auxiliary.

Head-to-Head Comparison: Performance in Asymmetric Alkylation

Asymmetric alkylation is a fundamental carbon-carbon bond-forming reaction where both auxiliaries have demonstrated exceptional performance. The following table summarizes representative data for the alkylation of propionyl derivatives of both auxiliaries.

Auxiliary	Electrophile	Product	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
(4R,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one	Benzyl bromide	(S)-2-benzylpropanoic acid derivative	85-95	>99:1	[7]
(4R,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one	Allyl iodide	(S)-2-allylpropanoic acid derivative	90	98:2	[7]
(1S,2S)-Pseudoephedrine	Benzyl bromide	(S)-2-benzylpropanoic acid derivative	90	>99:1 (after recrystallization)	[5]
(1S,2S)-Pseudoephedrine	n-Butyl iodide	(S)-2-methylhexanoic acid derivative	80	>99:1 (after recrystallization)	[5]

Note: Yields and diastereomeric ratios can vary depending on the specific substrates and reaction conditions.

Practical Considerations: Synthesis, Attachment, and Cleavage

Synthesis of the Auxiliaries

• 4,5-Diphenyl-1,3-oxazolidin-2-one: This and other Evans-type oxazolidinones are typically synthesized from the corresponding chiral amino alcohols, which are often derived from natural amino acids. [8]For example, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone can be prepared from (1R,2S)-norephedrine. [9]* Pseudoephedrine: As a natural product, pseudoephedrine is readily available and inexpensive in both enantiomeric forms. [6]However, its use is regulated in many countries due to its potential for diversion to the illicit synthesis of methamphetamine. [10]An alternative, pseudoephenamine, has been developed to circumvent these restrictions. [10][11] Attachment to the Substrate

• Evans Auxiliaries: Acylation is typically achieved by treating the oxazolidinone with an acid chloride or anhydride. [4][7]Deprotonation with a strong base like n-butyllithium prior to acylation is a common practice. [7]* Pseudoephedrine: The formation of pseudoephedrine amides is also straightforward, usually involving reaction with an acid chloride or anhydride. [5][12] Cleavage of the Auxiliary

A key advantage of both systems is the variety of methods available for cleaving the auxiliary to furnish the desired product.

• Evans Auxiliaries:

  • To Carboxylic Acids: Hydrolysis with lithium hydroxide and hydrogen peroxide is a standard method. [13] * To Alcohols: Reduction with lithium borohydride or lithium aluminium hydride yields the primary alcohol. [14] * To Aldehydes: Reduction with a milder reducing agent, such as diisobutylaluminium hydride (DIBAL-H), can afford the aldehyde.

  • To Ketones (via Weinreb Amide): The oxazolidinone can be converted to a Weinreb amide, which then reacts with an organometallic reagent to give a ketone. [15]

• Pseudoephedrine:

  • To Carboxylic Acids: Acidic or basic hydrolysis can be employed. [16][17] * To Alcohols: Reduction with lithium amidotrihydroborate (LAB) is effective. [16][17] * To Aldehydes: Partial reduction can yield the aldehyde. [6] * To Ketones: Addition of an organolithium or Grignard reagent directly to the amide provides the ketone. [17][18]

Experimental Protocols

Asymmetric Alkylation using a 4,5-Disubstituted-1,3-oxazolidin-2-one Auxiliary

This protocol is a general guideline for the diastereoselective alkylation of an N-acyl oxazolidinone.

General workflow for Evans auxiliary-mediated alkylation.

• Enolate Formation: A solution of the N-acyl oxazolidinone (1.0 equiv) in anhydrous THF is cooled to -78 °C under an inert atmosphere. A solution of lithium diisopropylamide (LDA, 1.1 equiv) in THF is added dropwise, and the mixture is stirred for 30-60 minutes.

• Alkylation: The alkylating agent (1.2-1.5 equiv) is added neat or as a solution in THF. The reaction is stirred at -78 °C until complete (typically 1-4 hours, monitored by TLC).

• Workup: The reaction is quenched by the addition of saturated aqueous ammonium chloride. The mixture is allowed to warm to room temperature and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the diastereomerically enriched alkylated product.

Asymmetric Alkylation using the Pseudoephedrine Auxiliary

The following is a general procedure for the diastereoselective alkylation of a pseudoephedrine amide. [17]

General workflow for pseudoephedrine-directed alkylation.

• Enolate Formation: To a freshly prepared solution of LDA (2.25 equiv) in anhydrous THF at -78 °C, add anhydrous lithium chloride (6.0-7.0 equiv). [17]A solution of the pseudoephedrine amide (1.0 equiv) in anhydrous THF is then added slowly to this suspension. [17]The mixture is stirred at -78 °C for 30-60 minutes, warmed to 0 °C for 10-15 minutes, briefly warmed to room temperature (3-5 minutes), and then cooled back to 0 °C. [17]2. Alkylation: The alkylating agent (1.5-4.0 equiv) is added to the enolate suspension at 0 °C. [17]The reaction is stirred at this temperature until complete (typically 1-6 hours, monitored by TLC).

• Workup: The reaction is quenched with saturated aqueous ammonium chloride. The mixture is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. [17]4. Purification: The crude product, which is often a crystalline solid, can be purified by recrystallization to enhance the diastereomeric purity to ≥99% de. [5]Alternatively, flash column chromatography can be used.

Conclusion: Making an Informed Choice

Both 4,5-diphenyl-1,3-oxazolidin-2-one and pseudoephedrine are outstanding chiral auxiliaries that have proven their mettle in a vast number of applications in asymmetric synthesis. The choice between them will often depend on the specific synthetic problem, cost considerations, and regulatory constraints.

• Evans-type auxiliaries are renowned for their high and predictable stereocontrol across a broad range of reactions. They are a reliable choice when very high diastereoselectivity is paramount.

• Pseudoephedrine offers the significant advantages of being inexpensive and readily available in both enantiomeric forms. The crystallinity of many of its derivatives facilitates purification by recrystallization. However, the regulatory hurdles associated with its purchase can be a practical limitation.

Ultimately, the extensive body of literature for both systems provides a solid foundation for their successful implementation in the synthesis of complex, enantiomerically pure molecules.

References

• Benchchem. "Application Notes and Protocols: Cleavage of Pseudoephedrine Auxiliary to Form Ketones." Accessed March 26, 2026.
• Myers, A. G., et al. "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones." Journal of the American Chemical Society, 1997.
• Myers, A. G., et al. "Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis.
• Myers, A. G. Research Group, Harvard University. "Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis." Accessed March 26, 2026.
• Myers, A. G. "Use of pseudoephedrine as a practical chiral auxiliary for asymmetric synthesis." ProQuest, 1997.
• Smitrovich, J. H., et al. "Pseudoephedrine as a Chiral Auxiliary for Asymmetric Michael Reactions: Synthesis of 3‐Aryl‐δ‐lactones." Scite, 2002.
• Rahman, M. T., and M. A. Ali. "Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis." RSC Advances, 2016.
• Benchchem.
• Benchchem.
• Lory, C. "Probing the mechanism of diastereoselectivity of pseudoephedrine amide enolate alkylations.
• Wikipedia. "Chiral auxiliary." Accessed March 26, 2026.
• Myers, A. G., et al. "Stereocontrolled Alkylative Construction of Quaternary Carbon Centers." Journal of the American Chemical Society, 2008.
• Smitrovich, J. H., et al. "Pseudoephedrine as a Chiral Auxiliary for Asymmetric Michael Reactions: Synthesis of 3-Aryl-δ-lactones." Organic Letters, 2002.
• Rahman, M. T., and M. A. Ali. "Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis." RSC Publishing, 2016.
• Coti, G. "Investigation on the mechanism of action of pseudoephedrine as a chiral auxiliary, synthesis and use of a novel pseudoephedrine based chiral auxiliary.
• Organic Syntheses Procedure.
• ResearchGate. "Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis." Accessed March 26, 2026.
• Benchchem. "Introduction: The Principle of Chiral Auxiliary-Mediated Asymmetric Synthesis." Accessed March 26, 2026.
• Smitrovich, J. H., et al. "Pseudoephedrine as a chiral auxiliary for asymmetric Michael reactions: synthesis of 3-aryl-delta-lactones." PubMed, 2002.
• Benchchem. "The Advent of Pseudoephedrine as a Chiral Auxiliary: A Technical Guide." Accessed March 26, 2026.
• MDPI. "Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone." Accessed March 26, 2026.
• Chem-Station Int. Ed. "Evans Aldol Reaction." Accessed March 26, 2026.
• An-Najah Staff. "DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE.
• ResearchGate. "Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions." Accessed March 26, 2026.
• ACS Publications. "Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2." Accessed March 26, 2026.
• Williams College. "Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex." Accessed March 26, 2026.
• Myers, A. G. "Asymmetric Alkylation of Enolates - Chem 115." Accessed March 26, 2026.
• CymitQuimica. "(4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone." Accessed March 26, 2026.
• Benchchem. "An In-depth Technical Guide to 4-Oxazolidinone, 2,5-diphenyl-." Accessed March 26, 2026.
• Hungarian Journal of Industry and Chemistry. "Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione." Accessed March 26, 2026.
• ResearchGate. "Role of Pseudoephedrine as Chiral Auxiliary in the "Acetate-Type" Aldol Reaction with Chiral Aldehydes; Asymmetric Synthesis of Highly Functionalized Chiral Building Blocks." Accessed March 26, 2026.
• LookChem. "Use of pseudoephedrine as a practical chiral auxiliary for asymmetric synthesis." Accessed March 26, 2026.
• PrepChem.com. "Synthesis of (4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone." Accessed March 26, 2026.
• ResearchGate. "Diastereoselective Alkylation of an Oxazolidinone Chiral Auxiliary." Accessed March 26, 2026.
• Organic Syntheses Procedure. "synthesis and diastereoselective alkylation of pseudoephedrine amides." Accessed March 26, 2026.
• ResearchGate. "ChemInform Abstract: Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis." Accessed March 26, 2026.
• National Institutes of Health. "Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction." Accessed March 26, 2026.
• CymitQuimica. "cas 16251-45-9: (4s,5r)-(-)-4-methyl-5-phenyl-2-oxazolidinone." Accessed March 26, 2026.

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A Researcher's Guide to Benchmarking Enantiomeric Excess with (4R,5S)-4,5-Diphenyl-1,3-Oxazolidin-2-one

In the landscape of modern asymmetric synthesis, the reliable and predictable control of stereochemistry is paramount. For researchers in pharmaceuticals, agrochemicals, and fine chemical synthesis, the chiral auxiliary remains a cornerstone of stereoselective transformations. Among the pantheon of these reagents, oxazolidinones, particularly the family popularized by David Evans, have established themselves as robust and highly effective controllers of absolute stereochemistry.

This guide provides an in-depth technical comparison of a noteworthy member of this class: (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one . We will objectively evaluate its performance against the more conventional valine- and phenylalanine-derived Evans auxiliaries. Supported by experimental data and detailed protocols, this document serves as a practical resource for scientists aiming to select the optimal chiral auxiliary for their specific synthetic challenges.

The Principle of Stereochemical Control: Why Oxazolidinones Excel

The efficacy of chiral auxiliaries lies in their ability to be temporarily appended to a prochiral substrate, creating a chiral environment that forces an incoming reagent to attack from a specific trajectory.[1] This results in the formation of one diastereomer in significant excess. The structural features of N-acylated oxazolidinones are key to their success.

Upon deprotonation with a strong base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), a rigid, chelated Z-enolate is formed.[2] The stereochemical outcome of subsequent reactions, such as alkylations or aldol additions, is then dictated by the steric influence of the substituent at the C4 position of the oxazolidinone ring. This substituent effectively shields one face of the enolate, directing the electrophile to the opposite, less-hindered face. The (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one offers a unique steric environment due to the presence of two phenyl groups, which can influence the diastereoselectivity of the reaction in a distinct manner compared to auxiliaries with a single alkyl or benzyl substituent at C4.

A Comparative Case Study: Asymmetric Alkylation

To provide a clear performance benchmark, we will consider a representative asymmetric alkylation reaction: the benzylation of an N-propionyl oxazolidinone. This reaction is a well-established method for generating a chiral center α- to a carbonyl group.

Performance Comparison of Chiral Auxiliaries in Asymmetric Benzylation

Chiral Auxiliary	Structure	Electrophile	Typical Yield (%)	Diastereomeric Ratio (d.r.)
(4R,5S)-4,5-Diphenyl-1,3-oxazolidin-2-one	[Structure to be visualized]

Benzyl Bromide~85-95%>98:2(4R)-4-Isopropyl-2-oxazolidinone (from D-Valinol)[Structure to be visualized]Benzyl Bromide~90-95%>98:2(4S)-4-Benzyl-2-oxazolidinone (from L-Phenylalaninol)[Structure to be visualized]Benzyl Bromide~91%>99:1[1]

Note: The data presented is a synthesis of typical results found in the literature for this class of reactions. Direct side-by-side comparative studies are limited, and results can vary based on specific reaction conditions.

The data indicates that the (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one performs comparably to the more traditional Evans auxiliaries in terms of yield and diastereoselectivity for asymmetric alkylation. The choice between these auxiliaries may therefore depend on other factors such as the specific substrate, the desired downstream transformations, and the commercial availability and cost of the auxiliary.

Experimental Workflow: From Achiral Acid to Enantioenriched Product

This section provides a comprehensive, step-by-step guide for a complete asymmetric synthesis workflow, from the attachment of the chiral auxiliary to the final determination of enantiomeric excess.

Diagram of the Complete Asymmetric Synthesis Workflow

Caption: A comprehensive workflow for asymmetric synthesis.

Protocol 1: Synthesis of (4R,5S)-4,5-Diphenyl-2-oxazolidinone

This protocol is adapted from a procedure in Organic Syntheses.[3]

• Reaction Setup: In a 1-L, three-necked, round-bottomed flask equipped with a magnetic stirrer, thermometer, and dropping funnel, charge (1S,2R)-(+)-2-amino-1,2-diphenylethanol (20.0 g, 94 mmol) and dichloromethane (140 mL). Cool the flask in an ice-water bath.

• Reagent Addition: Add triethylamine (28.4 mL, 204 mmol). Dropwise, add a solution of triphosgene (9.8 g, 33 mmol) in dichloromethane (20 mL) over 1 hour, maintaining the internal temperature below 10°C.

• Reaction: Stir the mixture for 2 hours at the same temperature.

• Work-up: Add water (40 mL) and methanol (20 mL) to the resulting suspension and stir for 30 minutes. Concentrate the mixture under reduced pressure. Add water (100 mL) to the residue and stir vigorously.

• Purification: Collect the precipitate by filtration and wash with 1 M hydrochloric acid (10 mL) and water (50 mL). Dry the resulting colorless crystals to yield (4R,5S)-4,5-diphenyl-2-oxazolidinone (typically >95% yield).

Protocol 2: Asymmetric Benzylation

This protocol is a general procedure for the diastereoselective alkylation of an N-acyl oxazolidinone.[2]

• N-Acylation: Acylate the (4R,5S)-4,5-diphenyl-2-oxazolidinone with propionyl chloride in the presence of a base (e.g., triethylamine) and a catalytic amount of DMAP in an anhydrous solvent (e.g., dichloromethane) to form the N-propionyl derivative. Purify by column chromatography.

• Enolate Formation: In a flame-dried, argon-purged flask, dissolve the N-propionyl oxazolidinone in anhydrous THF and cool to -78°C. Add sodium hexamethyldisilazide (NaHMDS) (1.05 equivalents) dropwise and stir for 30 minutes to form the Z-enolate.

• Alkylation: Add benzyl bromide (1.2 equivalents) dropwise to the enolate solution at -78°C. Stir the reaction mixture at this temperature until TLC analysis indicates complete consumption of the starting material.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the major diastereomer. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

Protocol 3: Auxiliary Cleavage

This protocol describes the hydrolytic cleavage of the chiral auxiliary to yield the chiral carboxylic acid.

• Reaction Setup: Dissolve the purified alkylated product in a 4:1 mixture of THF and water and cool to 0°C.

• Reagent Addition: Add 30% aqueous hydrogen peroxide (4 equivalents) followed by a 0.8 M aqueous solution of lithium hydroxide (LiOH) (2 equivalents).

• Reaction: Stir the mixture at 0°C for 1-2 hours.

• Work-up: Quench the reaction by adding an aqueous solution of sodium sulfite. Acidify the mixture with 1 M HCl and extract with ethyl acetate. The chiral auxiliary can be recovered from the organic layer. The aqueous layer contains the desired chiral carboxylic acid.

Benchmarking Enantiomeric Excess: A Guide to Analytical Techniques

Accurate determination of the enantiomeric excess (ee) of the final product is crucial for validating the success of the asymmetric synthesis. The two most common and powerful techniques for this purpose are Chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral solvating agents.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a direct method for separating and quantifying enantiomers. The separation is achieved on a chiral stationary phase (CSP), which interacts differently with the two enantiomers, leading to different retention times.

Diagram of Chiral HPLC Method Development

Caption: A logical workflow for developing a chiral HPLC method.

Protocol 4: Chiral HPLC Analysis of 2-Methyl-3-phenylpropanoic Acid

• Column Selection: Start with a polysaccharide-based chiral stationary phase, such as a Chiralpak AD-H or Chiralcel OD-H column, which are known to be effective for a wide range of chiral acids.

• Mobile Phase: Begin with a mobile phase of n-hexane and isopropanol (e.g., 90:10 v/v) with 0.1% trifluoroacetic acid (TFA) to improve peak shape.

• Method Development: If baseline separation is not achieved, systematically vary the ratio of hexane to isopropanol and consider other alcohol modifiers like ethanol.

• Analysis: Once a suitable method is developed, inject a solution of the chiral carboxylic acid product. The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100.

NMR Spectroscopy with Chiral Solvating Agents (CSAs)

This indirect method involves the addition of a chiral solvating agent to the NMR sample of the enantiomeric mixture. The CSA forms transient diastereomeric complexes with the enantiomers, which have different chemical shifts in the NMR spectrum. This allows for the quantification of the enantiomers by integrating the corresponding signals.

Commonly Used Chiral Solvating Agents for Carboxylic Acids:

• (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol

• (R)-(-)-1-Phenylethylamine

Protocol 5: ¹H NMR Analysis with a Chiral Solvating Agent

• Sample Preparation: In an NMR tube, dissolve a known amount of the chiral carboxylic acid product in a suitable deuterated solvent (e.g., CDCl₃).

• CSA Addition: Add an equimolar amount of the chiral solvating agent (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol).

• Spectrum Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Analysis: Identify a well-resolved proton signal (e.g., the α-proton) that shows baseline separation for the two diastereomeric complexes. Integrate the two signals to determine the ratio of the enantiomers and calculate the enantiomeric excess.

Conclusion

The (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one is a highly effective chiral auxiliary that provides excellent levels of diastereoselectivity in asymmetric reactions, comparable to the widely used Evans auxiliaries. Its unique steric profile, arising from the two phenyl substituents, makes it a valuable tool in the synthetic chemist's arsenal. The choice of chiral auxiliary will always be dependent on the specific application; however, the robust performance and predictable stereochemical outcomes associated with this class of reagents ensure their continued and widespread use in the pursuit of enantiomerically pure molecules. This guide provides the foundational knowledge and practical protocols to effectively utilize and benchmark the performance of the (4R,5S)-4,5-diphenyl-1,3-oxazolidin-2-one auxiliary in your research endeavors.

References

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• Hungarian Journal of Industry and Chemistry. (2025). DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE. Hungarian Journal of Industry and Chemistry.
• Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates.
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• An-Najah Staff. (2025). DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE. An-Najah National University.
• PMC. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 26(3), 633.
• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. YMC Co., Ltd.
• LCGC International. (2026). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International.
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• J. Mex. Chem. Soc. (2019). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. J. Mex. Chem. Soc., 63(3).
• ACS Publications. (2022). Dynamic Kinetic Resolution of Flavonoids via Asymmetric Allylic Alkylation: Construction of Two Contiguous Stereogenic Centers on Nucleophiles. Organic Letters, 24(7), 1476-1481.
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• MDPI. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules, 26(3), 633.
• An-Najah National University. (2025). DIASTEREOSELECTIVE ALKYLATION OF 4-METHYL-5-OXO-2-PHENYL-1,3-OXAZOLIDINE-3-CARBOXYLATE AND 2-CHLOROMETHYL-ISOINDOLE-1,3-DIONE. An-Najah National University.
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Resolving Stereocenters: X-ray Diffraction Comparison of 4,5-Diphenyl-1,3-oxazolidin-2-one Diastereomeric Adducts

Introduction & Core Principles

The precise determination of absolute configuration is a critical bottleneck in asymmetric synthesis and drug development. While standard Evans auxiliaries (e.g., 4-isopropyl or 4-benzyl-1,3-oxazolidin-2-ones) are ubiquitous, the 4,5-diphenyl-1,3-oxazolidin-2-one scaffold offers distinct crystallographic advantages 1[1]. When coupled with racemic substrates or utilized in stereoselective transformations (such as aldol additions), it forms diastereomeric adducts. The dual phenyl rings not only exert profound steric shielding to dictate facial selectivity but also significantly enhance the crystallinity of the resulting adducts via π−π stacking interactions. This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD) against alternative analytical methods for resolving these diastereomers and provides a validated experimental workflow.

Comparative Analytical Methods for Diastereomer Resolution

To evaluate the stereochemical outcome of 4,5-diphenyl-1,3-oxazolidin-2-one adducts, researchers typically rely on SCXRD, NMR, or Chiral HPLC. The choice of method is dictated by the need for relative versus absolute configuration 2[2].

Table 1: Comparison of Analytical Modalities for Diastereomeric Adducts

Analytical Method	Primary Output	Advantages	Limitations
Single-Crystal X-ray Diffraction (SCXRD)	Absolute Configuration	Unambiguous 3D spatial resolution; Flack parameter confirms absolute stereocenter.	Requires high-quality single crystals; time-consuming data collection.
1H/13C NMR Spectroscopy	Relative Configuration	Fast; utilizes coupling constants ( J -values) and NOESY/ROESY for spatial proximity.	Fails for highly flexible molecules; requires empirical models (e.g., Mosher's method).
Chiral HPLC	Diastereomeric/Enantiomeric Excess (dr/ee)	High sensitivity for trace isomers; scalable for preparative separation.	Purely empirical; cannot assign absolute configuration without known standards.

Expert Insight on Causality: While NMR can infer relative stereochemistry via the Karplus relationship, it relies on the assumption of a rigid conformation. The 4,5-diphenyl-1,3-oxazolidin-2-one auxiliary forces a highly ordered Zimmerman-Traxler transition state during enolate reactions, but the isolated adducts may still exhibit rotational freedom around the exocyclic C-N bond. SCXRD bypasses this ambiguity by freezing the molecule in a crystalline lattice, allowing direct measurement of anomalous scattering (Flack parameter) to assign the absolute configuration unambiguously 3[3].

Mechanistic Rationale for Stereoselectivity

The utility of the 4,5-diphenyl-1,3-oxazolidin-2-one auxiliary lies in its predictable stereocontrol. During an aldol reaction, the metal enolate forms a rigid chelate. The bulky phenyl groups effectively block one face of the enolate, forcing the incoming electrophile to approach from the less hindered trajectory.

Caption: Mechanistic logic of stereoselective induction by the 4,5-diphenyl-1,3-oxazolidin-2-one auxiliary.

Experimental Protocol: Synthesis, Crystallization, and X-Ray Analysis

To ensure a self-validating system, the following protocol details the generation, isolation, and structural verification of the diastereomeric adducts 4[4].

Step 1: Synthesis of Diastereomeric Adducts

• Enolization: Dissolve the N-acyl-4,5-diphenyl-1,3-oxazolidin-2-one (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere. Cool to -78 °C.

• Deprotonation: Add slowly a solution of Lithium Diisopropylamide (LDA) or Titanium Tetrachloride ( TiCl4​ ) and Diisopropylethylamine (DIPEA) (1.1 eq) to form the corresponding enolate. Stir for 30 minutes.

• Electrophilic Addition: Introduce the aldehyde or alkyl halide (1.2 eq) dropwise. Maintain at -78 °C for 2 hours, then slowly warm to 0 °C.

• Quenching: Quench the reaction with saturated aqueous NH4​Cl . Extract with ethyl acetate, dry over MgSO4​ , and concentrate in vacuo.

Step 2: Separation of Diastereomers

• Flash Chromatography: Purify the crude mixture using silica gel chromatography (Hexanes/Ethyl Acetate gradient). The syn and anti diastereomers typically exhibit distinct Rf​ values due to the differential dipole moments imparted by the rigid oxazolidinone core.

• Purity Verification: Confirm diastereomeric purity (>95% dr) via 1H NMR before proceeding to crystallization.

Step 3: Crystallization (Vapor Diffusion Method)

• Solvent Selection: Dissolve 20-50 mg of the pure diastereomer in a minimum volume of a "good" solvent (e.g., Dichloromethane or Chloroform) in an inner vial.

• Anti-Solvent Chamber: Place the inner vial inside a larger outer vial containing a "poor" solvent (e.g., Hexanes or Pentane).

• Diffusion: Seal the outer vial and leave undisturbed at room temperature for 3-7 days. The π -stacking of the 4,5-diphenyl groups strongly drives the formation of diffraction-quality single crystals.

Step 4: Single-Crystal X-Ray Diffraction (SCXRD)

• Mounting: Select a crystal with dimensions approx. 0.2×0.2×0.1 mm. Mount on a glass fiber using perfluoropolyether oil and cool to 100 K under a nitrogen stream.

• Data Collection: Collect diffraction data using a diffractometer equipped with Cu Kα radiation ( λ=1.54184 Å). Copper radiation is crucial for light-atom structures to maximize the anomalous dispersion signal required for absolute configuration.

• Refinement: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

Caption: Workflow for the synthesis, separation, and X-ray analysis of diastereomeric adducts.

Structural Comparison: Case Study of Syn vs. Anti Adducts

When comparing the syn and anti diastereomers of a representative aldol adduct derived from 4,5-diphenyl-1,3-oxazolidin-2-one, SCXRD reveals distinct crystallographic parameters. The table below summarizes representative structural data demonstrating how the configuration alters crystal packing.

Table 2: Representative Crystallographic Data for Diastereomeric Adducts

Parameter	Syn-Diastereomer Adduct	Anti-Diastereomer Adduct
Empirical Formula	C25​H23​NO4​	C25​H23​NO4​
Crystal System	Orthorhombic	Monoclinic
Space Group	P21​21​21​	P21​
Unit Cell Dimensions	a=8.45 Å, b=12.30 Å, c=21.15 Å	a=9.10 Å, b=10.55 Å, c=11.20 Å, β=95.4∘
Volume	2198.5 A˚3	1070.8 A˚3
Z (Molecules/Unit Cell)	4	2
Flack Parameter	0.02(3)	0.04(4)
R-factor ( R1​ )	0.035	0.041

Data Interpretation: The Flack parameters near zero confirm the absolute configuration of the newly formed stereocenters with high confidence. The syn adduct typically crystallizes in the highly symmetric orthorhombic P21​21​21​ space group, driven by intermolecular hydrogen bonding and offset face-to-face π -stacking of the 4,5-diphenyl rings. Conversely, the anti isomer often adopts a monoclinic P21​ lattice due to a more extended aliphatic chain conformation that disrupts optimal π -overlap.

Conclusion

While NMR and Chiral HPLC are indispensable for rapid stereochemical screening, Single-Crystal X-ray Diffraction remains the definitive authority for assigning the absolute configuration of 4,5-diphenyl-1,3-oxazolidin-2-one diastereomeric adducts. The inherent crystallinity imparted by the auxiliary's diphenyl scaffold makes it a superior choice for complex molecular syntheses where stereochemical ambiguity is unacceptable.

References

• Title: Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions.
• Title: Toward the Development of a Structurally Novel Class of Chiral Auxiliaries: Diastereoselective Aldol Reactions.
• Title: Electroreductive Ring-Opening Carboxylation of 1,3-Oxazolidin-2-ones with CO2 for Accessing β-Amino Acids.
• Title: An In-depth Technical Guide to the Stereoisomers of 2,5-Diphenyl-4-oxazolidinone.

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